Monocrotophos-d6

• CAS: 1795136-77-4

Core Science & Biosynthesis

Technical Whitepaper: Monocrotophos-d6 as a Quantitative Internal Standard

Part 1: Executive Summary & Core Directive

Monocrotophos-d6 is the stable isotope-labeled analog of the organophosphate insecticide Monocrotophos (Azodrin). It serves as the definitive internal standard (IS) for the quantification of monocrotophos residues in complex matrices (agricultural crops, soil, water) using LC-MS/MS or GC-MS.

In electrospray ionization (ESI), matrix effects—signal suppression or enhancement caused by co-eluting compounds—can compromise data accuracy. Monocrotophos-d6, possessing identical physicochemical properties to the target analyte but a distinct mass signature (

Da), co-elutes with the analyte and experiences the exact same ionization environment. This allows for the auto-correction of matrix effects, ensuring regulatory compliance with detection limits often reaching the sub-ppb (parts per billion) range.

Part 2: Physicochemical Specifications

The following data establishes the chemical identity of the standard. Note that the CAS number may vary depending on the specific position of the deuterium label; the data below refers to the most common commercial variant, O,O-dimethyl-d6 .

Parameter	Specification
Chemical Name	Monocrotophos-d6 (O,O-dimethyl-d6)
IUPAC Name	(E)-1-(N-methylcarbamoyl)-1-propen-2-yl bis(trideuteriomethyl) phosphate
CAS Number	1795136-77-4 (Major isomer)
Molecular Formula
Molecular Weight	229.20 g/mol (Unlabeled: 223.16)
Solubility	Soluble in Methanol, Acetonitrile, Water
Physical State	Viscous Liquid or Low-Melting Solid
Isotopic Purity	Typically atom D
Chemical Purity

Structural Logic: The d6-labeling is located on the two methoxy groups attached to the phosphorus atom (

). This positioning is strategic because the phosphate moiety is often the source of the primary quantifier ion in MS/MS fragmentation, ensuring the mass shift is retained in the daughter ion.

Part 3: Analytical Methodology (LC-MS/MS)

3.1 Mass Spectrometry Transitions

To distinguish the internal standard from the native analyte, specific Multiple Reaction Monitoring (MRM) transitions must be selected. The d6-label on the dimethyl phosphate group results in a mass shift in both the precursor and the primary product ion.

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Structural Origin of Fragment
Monocrotophos (Native)	224.1	127.0 (Quant)	15 - 20	Dimethyl phosphate
193.0 (Qual)	10 - 15	Loss of methylamine
Monocrotophos-d6 (IS)	230.1	133.0	15 - 20	Dimethyl-d6 phosphate

Note: The shift from 127.0 to 133.0 confirms the label is retained in the phosphate fragment. Always optimize collision energy (CE) and declustering potential (DP) on your specific instrument.

3.2 Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18,

  ).

• Mobile Phase A: 5mM Ammonium Formate in Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile (or Methanol) + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 8-10 minutes.

• Flow Rate: 0.3 - 0.4 mL/min.

Part 4: Experimental Workflow (QuEChERS Protocol)

The following protocol utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, modified for Isotope Dilution.

Crucial Causality: The Internal Standard (IS) must be added before the extraction step. If added after extraction, it only corrects for instrument variation, not extraction recovery losses.

Step-by-Step Protocol:

• Sample Homogenization: Comminute the sample (fruit/vegetable) into a fine slurry.

• Weighing: Weigh 10.0 g of homogenate into a 50 mL centrifuge tube.

• IS Spiking (Critical): Add

  of Monocrotophos-d6 working solution ( in Acetonitrile) to the sample. Vortex for 30 seconds and let stand for 15 minutes to allow interaction with the matrix.

• Extraction: Add 10 mL Acetonitrile (MeCN). Shake vigorously for 1 minute.

• Partitioning: Add QuEChERS salt packet (4g

  , 1g , 1g Na-Citrate, 0.5g Na-Hydrogencitrate). Shake immediately and vigorously for 1 minute to prevent agglomeration.

• Centrifugation: Centrifuge at 3000-4000 rpm for 5 minutes.

• Clean-up (dSPE): Transfer an aliquot of the supernatant (top organic layer) to a dSPE tube containing PSA (Primary Secondary Amine) and

  . Vortex and centrifuge.

• Analysis: Transfer the cleaned extract to an autosampler vial for LC-MS/MS injection.

Workflow Visualization

The following diagram illustrates the logical flow and critical control points (CCPs) of the extraction process.

Figure 1: QuEChERS extraction workflow highlighting the Critical Control Point (CCP) of Internal Standard addition prior to phase separation to ensure recovery correction.

Part 5: Safety & Handling (E-E-A-T)

Warning: Monocrotophos is a potent cholinesterase inhibitor (Organophosphate).[1] While the d6-analog is used in micro-quantities, it should be treated with the same high-level precautions as the native toxin.

• Storage: Store neat standards at -20°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation or hydrolysis.

• Stability: Stock solutions in Acetonitrile are stable for up to 6 months at -20°C. Working solutions should be prepared weekly.

• Personal Protective Equipment (PPE): Double nitrile gloves, lab coat, and safety glasses are mandatory. Handle only inside a certified fume hood.

• Waste Disposal: All eluents and consumables must be segregated as "P-listed" acute hazardous waste (or local equivalent) due to the parent compound's toxicity classification.

References

• European Reference Laboratories (EURL). (2023). EURL-SRM Analytical Observations Report: Pesticides by LC-MS/MS. Retrieved from [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM. Application Note 5991-7649EN. Retrieved from [Link]

Sources

• 1. hpmindia.com [hpmindia.com]

Commercial Suppliers and Analytical Protocol for Monocrotophos-d6

Executive Summary

Monocrotophos (dimethyl (E)-1-methyl-3-(methylamino)-3-oxo-1-propenyl phosphate) is a systemic organophosphate insecticide exhibiting high acute toxicity (Class Ib). Due to its regulatory restriction in the EU, USA, and other jurisdictions, rigorous residue monitoring in food matrices and environmental samples is mandatory.

Monocrotophos-d6 (CAS 1795136-77-4) serves as the critical internal standard for Isotope Dilution Mass Spectrometry (IDMS). By compensating for matrix effects, extraction inefficiencies, and ionization suppression in LC-MS/MS workflows, the d6-isotopologue ensures quantitative accuracy at trace levels (ppb/ppt). This guide delineates the commercial landscape of Monocrotophos-d6, technical selection criteria, and a validated experimental protocol for its application.

Technical Specifications & Selection Criteria

When selecting a Monocrotophos-d6 standard, three parameters dictate the analytical success: Isotopic Purity , Label Position , and Chemical Stability .

Critical Parameters

Parameter	Requirement	Scientific Rationale
Isotopic Enrichment	≥ 98% atom D	High enrichment minimizes the contribution of unlabeled (d0) isotopologues to the analyte signal, preventing false positives in trace analysis.
Label Position	O,O-Dimethyl-d6	The deuterium labels are located on the two methoxy groups attached to the phosphorus. This position is chemically stable and resistant to back-exchange during extraction.
Chemical Purity	≥ 95%	Impurities can cause ionization suppression or introduce interfering isobaric species.
Format	Neat vs. Solution	Neat solids are preferred for preparing fresh stock solutions to mitigate hydrolysis (Monocrotophos is hydrolytically unstable in basic media).

Commercial Landscape: Suppliers of Monocrotophos-d6

The following suppliers are verified sources for analytical-grade Monocrotophos-d6.

Table 1: Comparative Supplier Analysis

Supplier	Product Code	CAS Number	Format	Enrichment	Purity
Toronto Research Chemicals (TRC)	TRC-M526053	1795136-77-4	Neat Solid	≥ 98% d6	> 95%
LGC Standards	Distributes TRC	1795136-77-4	Neat Solid	≥ 98% d6	> 95%
Santa Cruz Biotechnology	sc-477963	1795136-77-4	Solid	≥ 99% d6	≥ 98%
MedChemExpress (MCE)	HY-132409S	1795136-77-4	Solid	≥ 99% d6	> 98%
CymitQuimica	TR-M526052	1795136-77-4	Neat	≥ 98% d6	> 95%

Note: AccuStandard and Sigma-Aldrich primarily list unlabeled Monocrotophos (CAS 6923-22-4) or multi-component mixes. For the specific deuterated internal standard, TRC/LGC is the primary manufacturer.

Experimental Protocol: IDMS Workflow

This protocol describes the quantification of Monocrotophos in agricultural matrices using Monocrotophos-d6 as the internal standard (IS).

Reagent Preparation

• Stock Solution (1000 µg/mL): Dissolve 1.0 mg of Monocrotophos-d6 (Neat) in 1.0 mL of LC-MS grade Acetonitrile. Store at -20°C. Stability: 6 months.

• Working IS Solution (1 µg/mL): Dilute the stock 1:1000 in Acetonitrile. Prepare fresh weekly.

Sample Extraction (QuEChERS Modified)

• Step 1: Weigh 10.0 g homogenized sample (e.g., fruit/vegetable) into a 50 mL centrifuge tube.

• Step 2 (Spiking): Add 50 µL of Working IS Solution (1 µg/mL) to the sample before solvent addition. This yields a spike level of 5 ng/g (ppb).

• Step 3: Add 10 mL Acetonitrile and vortex for 1 min.

• Step 4: Add QuEChERS salts (4g MgSO4, 1g NaCl) and shake vigorously. Centrifuge at 4000 rpm for 5 min.

• Step 5: Transfer supernatant to dSPE tube (PSA + C18), vortex, and centrifuge.

• Step 6: Filter (0.2 µm PTFE) into LC vial for injection.

LC-MS/MS Methodology

Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495). Column: C18 Reverse Phase (100 x 2.1 mm, 1.8 µm). Mobile Phase: (A) Water + 0.1% Formic Acid + 5mM Ammonium Formate; (B) Methanol + 0.1% Formic Acid.[1]

Table 2: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
Monocrotophos	224.1 [M+H]+	127.0	193.0	18 / 12
Monocrotophos-d6	230.1 [M+H]+	133.0	199.0	18 / 12

• Mechanistic Insight: The transition 224→127 corresponds to the formation of the dimethyl phosphate cation [(CH3O)2P(OH)2]+. For the d6-analog, this fragment retains the six deuterium atoms, shifting the mass to 133 [(CD3O)2P(OH)2]+.

Visualizing the Analytical Workflow

The following diagram illustrates the Isotope Dilution Mass Spectrometry (IDMS) logic, highlighting where the internal standard corrects for error sources.

Figure 1: IDMS workflow demonstrating the self-correcting nature of the Monocrotophos-d6 internal standard against extraction losses and matrix effects.

Safety & Compliance

Monocrotophos is a Category Ib toxicant (highly hazardous).

• Handling: All neat standards must be handled in a fume hood wearing double nitrile gloves.

• Deactivation: Spills should be treated with 5% NaOH to hydrolyze the phosphate ester bond, rendering the compound less toxic.

• Storage: Store neat standards at -20°C under argon or nitrogen to prevent oxidative degradation.

References

• LGC Standards. Monocrotophos-d6 Product Data Sheet. Retrieved from

• Toronto Research Chemicals. Monocrotophos-d6 (TRC-M526053). Retrieved from

• Santa Cruz Biotechnology. Monocrotophos-d6 (Major) Properties. Retrieved from

• European Commission. Reference Laboratories for Residues of Pesticides: Validation of MRM extraction methods. Retrieved from

• MedChemExpress. Monocrotophos-d6 Technical Information. Retrieved from

Sources

• 1. mdpi.com [mdpi.com]

Isotopic purity and stability of Monocrotophos-d6

Technical Whitepaper: Isotopic Integrity and Physicochemical Stability of Monocrotophos-d6

Executive Summary

In the high-stakes arena of residue analysis—particularly for organophosphate (OP) insecticides like Monocrotophos—the reliability of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) hinges entirely on the fidelity of the internal standard (IS).[1] Monocrotophos-d6 (

-dimethyl-d6) is the industry gold standard for correcting matrix effects and extraction losses.[1] However, its utility is frequently compromised not by instrument failure, but by a misunderstanding of its physicochemical vulnerabilities.

This guide moves beyond basic "storage instructions" to dissect the molecular mechanisms of isotopic degradation. It provides a robust, self-validating framework for researchers to ensure that their internal standard remains a true anchor for quantification, rather than a source of silent error.

Part 1: The Isotopic Architecture & "Cross-Talk"

To effectively utilize Monocrotophos-d6, one must first understand its structural vulnerabilities.[1] The standard commercially available isotopologue is Dimethyl-d6 Monocrotophos .

• Chemical Structure:

  [1]

• Label Position: The six deuterium atoms are located on the two

  -methoxy groups attached to the phosphorus atom.

• Why this matters: This positioning provides a mass shift of +6 Da, shifting the precursor ion from m/z 224 (native) to m/z 230 (d6).[1] This +6 Da shift is critical to avoid the "isotopic envelope" of the native analyte (specifically the contribution of naturally occurring

  , , and isotopes).[1]

The Phenomenon of Isotopic Cross-Talk

"Cross-talk" occurs when the signals of the analyte and the IS interfere with each other. This is a bidirectional failure mode:

• Native-to-IS Interference: High concentrations of native Monocrotophos contribute signal to the m/z 230 channel (due to heavy natural isotopes).[1]

• IS-to-Native Interference (The Purity Risk): Impure Monocrotophos-d6 contains traces of d0 (native), d1, or d2 species.[1] These appear in the analyte's quantitation channel (m/z 224), creating a "ghost" signal that artificially inflates results, especially at trace levels (LLOQ).[1]

Critical Specification: For trace analysis (<10 ppb), the isotopic purity must be

99.0 atom % D . A standard with 98% purity may introduce a 2% bias at the lower limit of quantification.

Part 2: Thermodynamics of Decay (Stability Vectors)

Monocrotophos-d6 is an organophosphate ester.[1][2][3] It is chemically fragile. Understanding the two primary degradation pathways—Hydrolysis and Transesterification—is non-negotiable for accurate data.

Vector A: Hydrolytic Cleavage (pH Sensitivity)

Like its native counterpart, Monocrotophos-d6 is susceptible to hydrolysis, particularly in alkaline conditions.[1] The phosphate ester bond is the weak link.

• Mechanism: Nucleophilic attack by hydroxide ions (

  ) on the phosphorus atom.[1]

• Result: Cleavage of the crotonamide leaving group.

• Kinetic Reality: The half-life (

  ) of Monocrotophos at pH 9.0 (25°C) is approximately 17 days .[1] At pH 5.0, it extends to 96 days .[4]

• Implication: If your extraction protocol (e.g., QuEChERS) uses a buffer that drifts alkaline, or if the standard is stored in non-acidified water, the concentration of your IS will drift effectively "vanishing" from your samples while the native analyte remains (or degrades at a different rate if matrix-protected).

Vector B: Solvolytic Exchange (The Methanol Trap)

This is the most common error in OP analysis. Researchers often dissolve Monocrotophos-d6 in Methanol (

) because it is a common LC solvent.[1]

• The Trap: In the presence of trace acidity or basicity, the deuterated methoxy groups (

  ) on the phosphorus can undergo transesterification with the solvent methanol ( ).

• The Outcome:

  -dimethyl-d6 ( 230) becomes -methyl-d3 ( 227) and eventually native Monocrotophos ( 224).[1]

• Rule: NEVER store stock solutions of Monocrotophos-d6 in Methanol. Use Acetonitrile (ACN).[1]

Part 3: Visualization of Degradation Pathways

The following diagram illustrates the critical degradation pathways that compromise Monocrotophos-d6 integrity.

Figure 1: Degradation pathways of Monocrotophos-d6. Note that transesterification leads to false positives (native formation), while hydrolysis leads to signal disappearance.[1]

Part 4: Operational Protocols (Storage & Handling)

To maintain isotopic purity >99% over 12 months, strictly adhere to the following protocol.

Solvent Selection

Solvent	Suitability	Rationale
Acetonitrile (ACN)	Recommended	Aprotic, polar.[1] Prevents transesterification.[1] High solubility.
Methanol (MeOH)	FORBIDDEN	High risk of methoxy group exchange (H/D scrambling).[1]
Water	Short-term only	Risk of hydrolysis.[1][4] Only use for working solutions, use within 24h.
Acetone	Acceptable	Good solubility, but high volatility makes concentration stability hard to manage.

Storage Conditions

• Primary Stock (1000 µg/mL): Store in Acetonitrile at -20°C or lower. Amber glass vials with PTFE-lined caps are mandatory to prevent photolysis and evaporation.[1]

• Working Standard: Prepare fresh weekly. Store at 4°C.[1]

• Equilibration: Allow vials to reach room temperature before opening to prevent condensation (water ingress), which accelerates hydrolysis.[1]

Part 5: Experimental Validation (The "Zero-Standard" Test)

Before running a sample batch, you must validate your IS to ensure it is not contributing to false positives.

Workflow: Isotopic Purity Verification

Objective: Determine if the Monocrotophos-d6 stock contains interfering native Monocrotophos (d0).[1]

Protocol:

• Preparation: Prepare a "Zero-Standard" solution containing only the Internal Standard at the working concentration (e.g., 100 ng/mL) in pure solvent. Do not add native analyte.[1]

• Injection: Inject this solution into the LC-MS/MS system.

• Monitoring: Monitor two MRM transitions:

  • IS Channel: m/z 230

    127 (Quantifies the IS).

  • Analyte Channel: m/z 224

    127 (Checks for d0 impurity).

• Calculation: Calculate the Contribution Ratio (CR) :

  [1]

• Acceptance Criteria:

  • is acceptable for general residue analysis.
  • indicates significant degradation (transesterification) or poor synthesis quality.[1] Discard the lot.

Diagram: Validation Workflow

Figure 2: The "Zero-Standard" validation workflow to detect isotopic impurity or degradation.

References

• LGC Standards. (2024). Monocrotophos-d6 Product Information & Structure Verification. Retrieved from

• U.S. EPA. (2019).[1] Method 8141B: Organophosphorus Compounds by Gas Chromatography. SW-846 Update IV. Retrieved from [1]

• Singh, S., et al. (2021).[5] "Toxicity, Monitoring and Degradation of Monocrotophos: A Review." Mini-Reviews in Organic Chemistry. Retrieved from

• WuXi AppTec. (2025).[1] Internal Standards in LC−MS Bioanalysis: Key Considerations for Isotopic Purity. Retrieved from

• Coromandel International. (2020).[1] Technical Bulletin: Monocrotophos Physicochemical Properties and Hydrolysis Rates. Retrieved from

Sources

• 1. Monocrotophos-d6 (Major) | LGC Standards [lgcstandards.com]
• 2. Monocrotophos-d6 | CymitQuimica [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. coromandel.biz [coromandel.biz]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Monocrotophos in Complex Matrices using Monocrotophos-d6 as an Internal Standard by LC-MS/MS

Abstract

This document provides a comprehensive guide and detailed protocol for the quantitative analysis of Monocrotophos, an organophosphate insecticide, using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The protocol emphasizes the use of its stable isotope-labeled (SIL) analogue, Monocrotophos-d6, as an internal standard to ensure the highest levels of accuracy, precision, and reliability. This method is designed for researchers, scientists, and quality control professionals working in environmental monitoring, food safety, and toxicology who require robust and defensible analytical data. We will delve into the rationale behind experimental choices, a step-by-step workflow from sample preparation to data analysis, and method validation according to established international guidelines.

Introduction: The Imperative for Precision in Pesticide Analysis

Monocrotophos is a widely used organophosphate insecticide known for its high toxicity and potential risks to human health and the environment.[1][2] Its use is regulated globally, necessitating sensitive and accurate analytical methods to monitor its residues in diverse and complex matrices such as food, water, and biological tissues.[3][4][5]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for pesticide residue analysis due to its exceptional selectivity and sensitivity.[6][7] However, the accuracy of LC-MS/MS quantification can be compromised by several factors, including:

• Matrix Effects: Co-extracted compounds from the sample matrix can either suppress or enhance the ionization of the target analyte in the mass spectrometer's source, leading to inaccurate results.[8]

• Extraction Inefficiencies: Analyte recovery can vary between samples during complex preparation procedures like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[8]

• Instrumental Variability: Minor fluctuations in instrument performance, such as injection volume precision or detector sensitivity, can introduce errors over an analytical run.[8]

To counteract these variables, the use of an appropriate internal standard (IS) is not just recommended, but essential for high-quality quantitative analysis.[9]

The Gold Standard: Stable Isotope-Labeled Internal Standards

The most effective internal standard is a stable isotope-labeled (SIL) version of the analyte itself.[8][10][11] Monocrotophos-d6 is the ideal IS for Monocrotophos analysis because it is chemically identical to the target analyte, with the only difference being that six hydrogen atoms have been replaced with deuterium. This subtle increase in mass allows it to be distinguished by the mass spectrometer, while its identical chemical structure ensures it behaves in a nearly identical manner throughout the entire analytical process.[9][11]

Key Advantages of Monocrotophos-d6:

• Co-elution: It chromatographically co-elutes with the native Monocrotophos, meaning it is subjected to the exact same matrix effects at the same time.

• Compensates for Recovery: Since it is added at the very beginning of the sample preparation, any loss of the target analyte during extraction, cleanup, or concentration is mirrored by a proportional loss of the IS.[8][12]

• Corrects for Ionization Effects: It experiences the same degree of ion suppression or enhancement as the native analyte, effectively nullifying the matrix effect.[8][11]

By measuring the ratio of the analyte response to the internal standard response, we can achieve highly accurate and precise quantification, independent of the variables that plague external standard methods.

Experimental Protocol

This protocol provides a validated workflow for the analysis of Monocrotophos in a representative food matrix (e.g., fruit or vegetable homogenate) using a modified QuEChERS sample preparation method.

Materials and Reagents

• Standards: Monocrotophos (≥98% purity), Monocrotophos-d6 (≥98% purity, isotopic purity >99%).

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: LC-MS grade formic acid, ammonium formate.

• Sample Preparation Kits: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) and dispersive SPE (d-SPE) cleanup tubes containing PSA (primary secondary amine) and MgSO₄.[13]

• Glassware & Consumables: Volumetric flasks, autosampler vials, syringe filters (0.22 µm), centrifuge tubes.

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh ~10 mg of Monocrotophos and Monocrotophos-d6 standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with acetonitrile. Store at -20°C.

• Working Standard Solution (10 µg/mL): Prepare a working solution of Monocrotophos by diluting the primary stock solution in acetonitrile.

• Internal Standard (IS) Spiking Solution (1 µg/mL): Prepare the IS spiking solution by diluting the Monocrotophos-d6 primary stock solution in acetonitrile. This solution will be added to all samples, blanks, and calibration standards.

Sample Preparation: QuEChERS Protocol

The QuEChERS method is a streamlined and effective approach for extracting pesticides from complex food matrices.[6][13][14]

• Homogenization & Weighing: Homogenize a representative sample of the matrix (e.g., tomato, citrus fruit).[7] Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL IS Spiking Solution (Monocrotophos-d6) to the sample. This results in a concentration of 10 ng/g (10 ppb) in the sample.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap tightly and shake vigorously for 1 minute.

• Salting-Out: Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate). Immediately cap and shake vigorously for 1 minute. The salts induce phase separation between the aqueous and organic layers.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube. Vortex for 30 seconds. The PSA sorbent removes organic acids and other interferences.

• Final Centrifugation & Filtration: Centrifuge the d-SPE tube at high speed (e.g., 10,000 rpm) for 2 minutes. Take the supernatant, filter it through a 0.22 µm syringe filter, and transfer it into an autosampler vial for LC-MS/MS analysis.

Caption: QuEChERS sample preparation and cleanup workflow.

LC-MS/MS Instrumental Conditions

Optimal instrument parameters are critical for achieving the desired sensitivity and selectivity. The following tables provide a validated starting point.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition	Causality & Insight
Column	C18 Reverse-Phase (e.g., 100 x 2.1 mm, 1.8 µm)[7][15]	Provides excellent retention and peak shape for polar to moderately polar compounds like Monocrotophos.
Mobile Phase A	Water + 5 mM Ammonium Formate + 0.1% Formic Acid	Ammonium formate and formic acid improve ionization efficiency in positive mode and ensure sharp peak shapes.
Mobile Phase B	Methanol + 5 mM Ammonium Formate + 0.1% Formic Acid	Methanol is a common organic modifier for reverse-phase separation of pesticides.
Flow Rate	0.3 mL/min	A standard flow rate for 2.1 mm ID columns, balancing analysis time and separation efficiency.
Injection Volume	5 µL	A typical volume to achieve good sensitivity without overloading the column.
Column Temp.	40 °C[7][14]	Higher temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.

| Gradient | 5% B to 95% B over 8 min, hold 2 min, re-equilibrate | A gradient is necessary to elute the analyte with a good peak shape and clean the column of late-eluting matrix components. |

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Monocrotophos	Monocrotophos-d6	Causality & Insight
Ionization Mode	Positive ESI	Positive ESI	Organophosphates ionize efficiently in positive electrospray mode.[13]
Precursor Ion (Q1)	m/z 224.1	m/z 230.1	These are the [M+H]⁺ ions for the respective compounds. The +6 Da shift for the IS is ideal.[11]
Quantifier Ion (Q3)	m/z 127.1	m/z 127.1	This stable fragment is typically the most abundant, providing the best signal for quantification. The label is on the lost neutral portion.
Qualifier Ion (Q3)	m/z 95.1	m/z 95.1	A second fragment ion is monitored to confirm the identity of the analyte, ensuring specificity.
Collision Energy	Analyte-Specific	Analyte-Specific	Must be optimized to maximize the abundance of the chosen product ions.

| Dwell Time | 50-100 ms | 50-100 ms | Sufficient time to acquire at least 12-15 data points across the chromatographic peak for robust integration. |

Method Validation Protocol

A rigorous validation process ensures the method is fit for purpose. All validation experiments should be performed using matrix-matched standards (spiked into blank matrix extract) to accurately reflect real-world performance. The following protocol is based on the internationally recognized SANTE guidelines.[3][16][17][18]

Table 3: Method Validation Parameters and Acceptance Criteria

Parameter	Protocol	Acceptance Criteria (per SANTE)[13][19]
Linearity	Analyze matrix-matched standards at 5-7 concentration levels (e.g., 1, 5, 10, 25, 50, 100 ng/mL). Plot the analyte/IS peak area ratio vs. concentration.	Coefficient of Determination (R²) ≥ 0.99[7]
Accuracy (Recovery)	Analyze 5-6 replicates of blank matrix samples spiked at low, medium, and high concentration levels (e.g., 10, 50, 100 ng/g).	Mean recovery should be within 70-120%.[3][18]
Precision (RSD)	Calculate the Relative Standard Deviation (RSD) for the recovery replicates at each concentration level.	RSD should be ≤ 20%.[7][18]
Limit of Quantitation (LOQ)	The lowest concentration level successfully validated with acceptable accuracy and precision.	The LOQ should be at or below the regulatory Maximum Residue Limit (MRL).

| Selectivity | Analyze at least five different blank matrix samples to ensure no interfering peaks are present at the retention time of Monocrotophos. | No significant peaks (>30% of LOQ response) at the target retention time. |

Data Analysis and Quantification

The core of the internal standard method is the calculation based on the relative response of the analyte to the known concentration of the internal standard.

• Calibration Curve Generation: A calibration curve is generated by plotting the peak area ratio (Monocrotophos Area / Monocrotophos-d6 Area) against the concentration of the Monocrotophos calibration standards.

• Quantification of Unknowns: The concentration of Monocrotophos in the prepared sample extract is calculated by the instrument software using the regression equation from the calibration curve.

• Final Concentration Calculation: The final concentration in the original sample (in ng/g or mg/kg) is calculated by accounting for the initial sample weight and extraction volumes.

Caption: Quantitative data analysis workflow.

Conclusion

The use of Monocrotophos-d6 as an internal standard is a scientifically sound and robust strategy for the accurate quantification of Monocrotophos residues by LC-MS/MS. This approach effectively compensates for variations in sample preparation and instrumental analysis, particularly mitigating the unpredictable influence of matrix effects. By following the detailed protocol and validation guidelines presented in this application note, analytical laboratories can produce highly reliable, reproducible, and defensible data that meets the stringent requirements of regulatory bodies worldwide, ultimately contributing to enhanced food safety and environmental protection.

References

• Biotage. (2025, March 25). What are SANTE guidelines?3

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. 8

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? PubMed. 10

• ResearchGate. (n.d.). Development of Analytical Method for Detection of Monocrotophos Insecticide from Biological Matrix using LC-MS/MS. 14

• Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards. 11

• National Institute of Standards and Technology. (n.d.). Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. 12

• LGC Axio. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Link

• European Reference Laboratories for Residues of Pesticides. (n.d.). Validation Data of 127 Pesticides Using a Multiresidue Method by LC-MS/MS and GC-MS/MS in Olive Oil. 20

• MDPI. (2024, May 4). Development and Validation of a Method Analyzing 513 Components Simultaneously Using Lc-Ms/Ms and Gc-Ms/Ms to Detect Pesticide Residues in Various Agricultural Environments. 4

• Lynxee consulting. (2025, December 1). EUROPE – COM : New update of the analytical guidance document for residue. 16

• Thermo Fisher Scientific. (n.d.). Non-targeted Screening and Accurate Mass Confirmation of 510 Pesticides on the High Resolution Exactive Benchtop LC/MS Orbitrap Mass Spectrometer. 6

• Agilent Technologies, Inc. (n.d.). Quantification of Up To 764 Pesticide Residues in Tomato According to SANTE 11312/2021 Guidelines Using the Agilent 6546 LC/Q-TO. 18

• MDPI. (2022, November 4). Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry. 7

• Taylor & Francis Online. (2025, March 20). LC-MS/MS analysis and validation of pesticides residue in vegetables asserted to be organic. 19

• Journal of Environmental Science and Health, Part B. (2016, June 30). Validation of Multiresidue Method for Determination of 340 Pesticide Residues in Fresh Pepper using LC–MS/MS. 13

• Agilent Technologies, Inc. (n.d.). Quantitation of 341 Pesticide Residues in Tomato According to SANTE 11312/2021 Guideline. 21

• SpringerLink. (2013, August 15). LC-MS/MS Determination of Organophosphorus Pesticide Residues in Coconut Water. 22

• Regulations.gov. (2006, July 31). Organophosphorus Cumulative Risk Assessment. 5

• California Department of Pesticide Regulation. (2022, August 5). Pesticide Analysis by Liquid Chromatography Triple Quadrupole Mass Spectrometry (LC-MS-MS). 15

• Preprints.org. (2025, October 17). Method for simultaneous determination of monocrotophos and dimethyl phosphate in human bio luids. 1

• Annex Publishers. (2019, December 20). Separation and Detection of Monocrotophos by Chromatography Methods in Forensic Samples. 2

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Application Note: Protocol for Preparing Monocrotophos-d6 Stock and Working Solutions for Quantitative Analysis

Introduction

Monocrotophos is a broad-spectrum organophosphate insecticide known for its high acute toxicity to humans, birds, and other wildlife.[1][2] As a potent acetylcholinesterase inhibitor, its use is banned or severely restricted in many countries, including the United States and the European Union.[2][3] Consequently, the accurate and precise quantification of monocrotophos residues in environmental, agricultural, and biological samples is of paramount importance for regulatory compliance, food safety, and toxicological research.[4][5]

Quantitative analytical techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), are the methods of choice for this purpose.[5][6][7] The accuracy of these methods relies heavily on the use of an appropriate internal standard (IS) to correct for variations in sample preparation, extraction efficiency, and instrument response.[8][9] Monocrotophos-d6, a deuterated analogue of monocrotophos, is the ideal internal standard. Its chemical and physical properties are nearly identical to the parent compound, ensuring it behaves similarly throughout the analytical process, yet its mass difference allows it to be distinguished by a mass spectrometer.[8]

This application note provides a detailed, field-proven protocol for the preparation of high-quality, accurate stock and working solutions of Monocrotophos-d6. The causality behind critical steps is explained to ensure the protocol is a self-validating system, empowering researchers to generate reliable and reproducible data.

Critical Safety and Handling Precautions

Monocrotophos is classified as a Toxicity Class I (highly toxic) compound and is a potent neurotoxin. [4] Extreme caution must be exercised at all times.

• Engineering Controls : All handling of Monocrotophos-d6, both in neat (solid/pure) form and in solution, MUST be performed in a certified chemical fume hood to prevent inhalation of vapors or aerosols.[10]

• Personal Protective Equipment (PPE) : A comprehensive PPE strategy is mandatory.[11][12]

  • Gloves : Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and use proper removal technique to avoid skin contact.[10]

  • Eye Protection : Chemical safety goggles and a face shield are required when handling the neat compound or concentrated solutions.

  • Lab Coat : A lab coat or protective suit must be worn to prevent skin exposure.[10]

• Emergency Procedures :

  • In case of skin contact, immediately remove contaminated clothing and wash the affected area thoroughly with soap and water.[13]

  • In case of eye contact, flush with copious amounts of water for at least 15 minutes.

  • In case of inhalation, move to fresh air immediately.

  • In all cases of exposure, seek immediate medical attention.[12][13] Have the Safety Data Sheet (SDS) available for medical personnel.

• Waste Disposal : All contaminated materials (e.g., pipette tips, vials, gloves) and waste solutions must be treated as hazardous waste and disposed of according to institutional and local regulations.[3]

Materials and Reagents

• Analyte : Monocrotophos-d6, neat solid (Purity >95%)

• Solvent : HPLC-grade or LC-MS grade Acetonitrile (CH₃CN) is recommended for its compatibility with both LC-MS and GC-MS workflows. Toluene is a suitable alternative for GC-based methods.[14][15][16]

• Volumetric Flasks : Class A, various sizes (e.g., 5 mL, 10 mL, 25 mL)

• Pipettes : Calibrated positive displacement or air displacement micropipettes and tips

• Analytical Balance : Capable of weighing to at least four decimal places (0.1 mg)

• Glassware : Amber glass vials with PTFE-lined screw caps for storage.[17]

• Ultrasonic Bath (Sonicator)

Protocol Part 1: Preparation of Primary Stock Solution (1000 µg/mL)

The primary stock solution is the foundation of all subsequent standards. Its accuracy dictates the quality of all final measurements. This protocol assumes the preparation of 10 mL of a 1000 µg/mL stock solution.

• Equilibration : Before opening, allow the vial containing the neat Monocrotophos-d6 to equilibrate to ambient laboratory temperature for at least 30 minutes. This critical step prevents atmospheric moisture from condensing on the cold solid, which would lead to significant weighing errors.

• Weighing : Accurately weigh approximately 10.0 mg of Monocrotophos-d6 onto weighing paper using a calibrated analytical balance. Record the exact weight (e.g., 10.2 mg). The use of an anti-static device is recommended.

• Transfer and Dissolution : Carefully transfer the weighed solid into a 10 mL Class A volumetric flask. Use a small funnel to prevent loss of material. Rinse the weighing paper with small aliquots of acetonitrile, transferring the rinse into the flask to ensure a quantitative transfer.

• Solubilization : Add approximately 7-8 mL of acetonitrile to the flask. Cap the flask and gently swirl. Place the flask in an ultrasonic bath for 5-10 minutes to ensure the complete dissolution of the solid.

• Dilution to Volume : Once the solid is fully dissolved and the solution has returned to room temperature, carefully add acetonitrile dropwise until the bottom of the meniscus aligns with the calibration mark on the neck of the flask.

• Homogenization : Cap the flask securely and invert it 15-20 times to ensure the solution is completely homogeneous.

• Calculation of Actual Concentration : Calculate the precise concentration of the stock solution based on the actual weight of the compound.

  • Formula : Concentration (µg/mL) = [Weight of Compound (mg) / Volume of Flask (mL)] * 1000

  • Example : [10.2 mg / 10.0 mL] * 1000 = 1020 µg/mL

• Labeling and Storage : Transfer the stock solution to a pre-labeled amber glass vial. The label should include:

  • Compound Name: Monocrotophos-d6 Stock

  • Precise Concentration

  • Solvent

  • Preparation Date

  • Preparer's Initials

  • Expiry Date

  • Store the primary stock solution at ≤ -20°C.[18] When properly stored, organophosphate pesticide standards are generally stable for at least one year.

Data and Workflow Visualization

Chemical and Physical Properties

Property	Value	Source(s)
Chemical Name	[1-methyl-3-(methylamino)-3-oxo-prop-1-enyl] bis(trideuteriomethyl) phosphate	[18]
Synonyms	Azodrin-d6, Nuvacron-d6, Monocron-d6	[19]
CAS Number	1795136-77-4	[18]
Molecular Formula	C₇H₈D₆NO₅P	[19]
Molecular Weight	229.2 g/mol	[18][19]
Solubility	Soluble in water, acetone, alcohols, acetonitrile.	[1][20]
Storage	≤ -20°C, protected from light.	[18]

Solution Preparation Workflow

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Monocrotophos Analysis: Advanced Sample Extraction and Clean-up Protocols

An Application Note for Researchers and Laboratory Professionals

Abstract: Monocrotophos is a highly toxic organophosphate insecticide whose residues in environmental and food samples are strictly regulated. Accurate and sensitive quantification of this compound is critical for ensuring food safety and environmental quality. However, the inherent complexity of sample matrices presents a significant analytical challenge, often introducing interferences that can compromise results and damage sensitive instrumentation.[1][2] This application note provides a detailed guide to the most effective and widely adopted methods for the extraction and clean-up of monocrotophos from various matrices. We will delve into the causality behind procedural steps, comparing modern techniques like QuEChERS and Solid-Phase Extraction (SPE) with traditional methods. This guide is designed to equip researchers, scientists, and drug development professionals with the expertise to develop robust, validated, and efficient sample preparation workflows.

Introduction to Monocrotophos Analysis

Monocrotophos is a systemic and contact insecticide and acaricide, recognized for its broad-spectrum efficacy.[3][4] As an organophosphate, its mode of action involves the inhibition of the acetylcholinesterase enzyme, a critical component of the nervous system in both insects and mammals.[5][6] Its high toxicity and potential for environmental contamination have led to stringent regulations and, in many regions, outright bans on its use.[5] Therefore, the ability to reliably detect and quantify trace levels of monocrotophos in diverse and complex samples such as fruits, vegetables, soil, and water is of paramount importance.

The primary bottleneck in pesticide residue analysis is not typically the final instrumental detection, but rather the sample preparation stage.[1][2] The goal of sample preparation is twofold: to efficiently extract the target analyte (monocrotophos) from the bulk matrix and to remove co-extracted interfering compounds (e.g., pigments, lipids, sugars) that can suppress or enhance the analytical signal, leading to inaccurate results.[2][7]

Physicochemical Properties: The Key to Method Selection

A successful extraction and clean-up strategy is fundamentally grounded in the physicochemical properties of the target analyte. Monocrotophos's characteristics dictate its behavior in different solvents and on various sorbents. Its high polarity and water solubility are the most critical factors influencing method design.

Table 1: Physicochemical Properties of Monocrotophos

Property	Value	Implication for Sample Preparation
Chemical Formula	C₇H₁₄NO₅P	-
Molecular Weight	223.16 g/mol	-
Physical State	Reddish-brown crystalline solid[4][5]	-
Water Solubility	1000 g/L (miscible)[4][8]	Highly polar. Readily extracted by polar solvents like water and acetonitrile. Difficult to extract with non-polar solvents like hexane alone.
Solubility (Other)	Soluble in acetone and alcohol[5][9]	Provides options for extraction and elution solvents.
Vapor Pressure	7 x 10⁻⁵ mm Hg at 20°C[10]	Low volatility, suitable for analysis by GC and LC.
Log Kₒw (Octanol-Water)	-0.22[5]	Indicates high hydrophilicity. Monocrotophos prefers the aqueous/polar phase over non-polar (lipid) phases.
Stability	Hydrolyzes in alkaline conditions (pH > 7)[9][10][11]	Samples and extracts should be maintained at a neutral or slightly acidic pH to prevent degradation.

The high water solubility and negative Log Kₒw value are particularly noteworthy. They indicate that monocrotophos is highly polar and will not readily partition into fatty or oily phases, which simplifies its separation from lipid-rich matrices. However, its polarity also means it can be challenging to separate from other polar matrix components like sugars and organic acids.

Protocol I: QuEChERS for Solid and Complex Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become the gold standard for pesticide residue analysis in a vast range of food and agricultural products.[12][13] It streamlines the extraction and clean-up process into two simple, rapid steps.

Principle of QuEChERS

The method first employs a "salting-out" liquid-liquid extraction using acetonitrile, a solvent capable of extracting a wide polarity range of pesticides.[14] A mixture of salts, typically magnesium sulfate and sodium chloride or sodium citrate, is added to absorb excess water and induce phase separation between the acetonitrile and aqueous layers, driving the pesticides into the organic phase.[15][16] The second step is a clean-up of the resulting extract using dispersive Solid-Phase Extraction (d-SPE), where a small amount of sorbent is mixed directly with the extract to bind and remove interferences.[15]

Experimental Protocol: Monocrotophos in Leafy Greens (e.g., Spinach)

• Sample Homogenization:

  • Weigh 10 g of a representative, homogenized spinach sample into a 50 mL polypropylene centrifuge tube. For dry samples like soil, use 3 g and add 7 mL of water to hydrate the sample for 30 minutes.[17]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Cap the tube and shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte from the sample matrix.

  • Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate - for buffered methods). The buffer helps to maintain a stable pH, preventing the degradation of pH-labile pesticides like monocrotophos.[9][10]

  • Immediately shake the tube vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes to separate the layers.

• Dispersive SPE (d-SPE) Clean-up:

  • Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE microcentrifuge tube.

  • The d-SPE tube for green matrices should contain 150 mg MgSO₄ (to remove residual water), 50 mg PSA (Primary Secondary Amine, to remove organic acids and sugars), and 50 mg C18 (to remove non-polar interferences). For highly pigmented samples, Graphitized Carbon Black (GCB) may be included, but it should be used with caution as it can adsorb planar pesticides.[13][15]

  • Cap the tube and vortex for 30 seconds.

  • Centrifuge for 2 minutes at high speed.

• Final Extract:

  • The supernatant is now the cleaned-up extract. Transfer it to an autosampler vial for analysis by GC-MS or LC-MS/MS. It is often necessary to add a small amount of acid (e.g., formic acid) to stabilize the extract before analysis.

QuEChERS Workflow Diagram

Caption: QuEChERS workflow for monocrotophos analysis.

Protocol II: Solid-Phase Extraction (SPE) for Aqueous Matrices

For liquid samples like stream water or industrial wastewater, Solid-Phase Extraction (SPE) is a highly effective technique for isolating and concentrating analytes.[18] It provides a much cleaner extract than traditional liquid-liquid extraction and significantly reduces solvent consumption. Several EPA methods for organophosphorus pesticides rely on SPE.[19][20]

Principle of SPE

SPE separates components of a mixture based on their physical and chemical properties. A liquid sample is passed through a cartridge containing a solid adsorbent (the stationary phase). The analyte of interest is retained on the sorbent while other parts of the sample pass through. The sorbent is then washed to remove weakly bound impurities, and finally, the target analyte is eluted with a small volume of an appropriate solvent.

Experimental Protocol: Monocrotophos in Water

• Sorbent Selection:

  • Due to monocrotophos's polarity, a reversed-phase sorbent like C18 (octadecylsilane) or a polymeric sorbent is suitable. This protocol uses a C18 cartridge (e.g., 500 mg, 6 mL).

• Cartridge Conditioning:

  • This step activates the sorbent to ensure reproducible retention.

  • Pass 5 mL of elution solvent (e.g., ethyl acetate or acetone) through the cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 10 mL of reagent-grade water, ensuring the sorbent does not go dry before sample loading.

• Sample Loading:

  • Pass 500 mL of the water sample through the conditioned cartridge at a steady flow rate of approximately 10-15 mL/min.

• Washing:

  • After loading, pass 5 mL of reagent-grade water through the cartridge to wash away any remaining polar impurities.

  • Dry the cartridge thoroughly by applying a vacuum for 10-20 minutes to remove all residual water. This step is critical for efficient elution.

• Elution:

  • Elute the retained monocrotophos by passing 2 x 5 mL aliquots of ethyl acetate through the cartridge into a collection tube. Allow the solvent to soak the sorbent for a few minutes before drawing it through to maximize recovery.

• Concentration and Reconstitution:

  • The eluate can be concentrated under a gentle stream of nitrogen and reconstituted in a suitable solvent (e.g., acetone or hexane for GC analysis) to a final volume of 1 mL.[21][22]

SPE Workflow Diagram

Caption: General workflow for Solid-Phase Extraction (SPE).

Method Comparison and Considerations

The choice of sample preparation technique depends heavily on the matrix, the number of samples, and the desired outcome.

Table 2: Comparison of Sample Preparation Techniques

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	QuEChERS
Principle	Analyte partitioning between two immiscible liquid phases	Analyte partitioning between a solid and liquid phase	Salting-out extraction followed by dispersive SPE
Primary Use	Liquid samples	Liquid samples	Solid, semi-solid, and complex samples
Solvent Usage	High	Low to Moderate	Low
Throughput	Low, laborious[7]	Moderate (can be automated)	High, designed for batch processing[13]
Selectivity	Low	High (sorbent-dependent)	High (d-SPE sorbent mix)
Typical Recovery	Variable, prone to emulsion formation	High and reproducible ( >85%)[18]	High and reproducible ( >85%)[23]
Cost per Sample	Low (reagents), High (labor/solvent)	Moderate	Low

Conclusion and Best Practices

For the analysis of monocrotophos, modern sample preparation methods offer significant advantages in efficiency, recovery, and safety over traditional LLE.

• For solid and complex matrices like fruits, vegetables, and soil, the QuEChERS method is unequivocally the recommended approach. Its speed, low solvent use, and effectiveness make it ideal for high-throughput laboratories.[12][13]

• For aqueous samples, Solid-Phase Extraction (SPE) is the superior choice. It provides excellent concentration factors and results in a much cleaner extract than LLE, protecting downstream analytical instrumentation.[18][19]

Regardless of the method chosen, adherence to quality control practices is essential for generating trustworthy data. This includes the analysis of procedural blanks, spiked samples for recovery checks, and the use of matrix-matched calibration standards to correct for any unavoidable matrix effects.[23] By grounding the choice of methodology in the physicochemical properties of monocrotophos and following these robust protocols, laboratories can achieve accurate and reliable quantification of this important pesticide.

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Application Note: Quantitative Analysis of Monocrotophos in Environmental Water Samples using Isotope Dilution Mass Spectrometry with Monocrotophos-d6

Abstract

This application note details a robust and highly sensitive method for the quantification of monocrotophos, a systemic organophosphate insecticide, in environmental water samples. The protocol employs Solid-Phase Extraction (SPE) for sample concentration and cleanup, followed by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Monocrotophos-d6, ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This method is designed for researchers in environmental science, regulatory monitoring, and toxicology, providing a reliable workflow from sample to result.

Introduction: The Rationale for Precise Monocrotophos Monitoring

Monocrotophos is a broad-spectrum organophosphate insecticide and acaricide used to control a wide array of pests on crops such as cotton, citrus, and rice.[1][2] Its mode of action is the inhibition of acetylcholinesterase, a critical enzyme in the nervous system of insects and mammals.[2][3] However, its high acute toxicity to humans, birds, and aquatic organisms has led to restrictions and bans in many countries.[4][5]

A key physicochemical property of monocrotophos is its high solubility in water (1 kg/L at 20°C), which facilitates its potential to leach from agricultural soils into groundwater and surface water bodies.[1][2][4] This mobility poses a significant risk of contaminating drinking water sources and aquatic ecosystems. Consequently, sensitive and accurate monitoring of monocrotophos in environmental water is crucial for assessing exposure risks and ensuring regulatory compliance.

This protocol addresses the analytical challenges of trace-level pesticide analysis by incorporating Monocrotophos-d6 as an internal standard. Isotope dilution mass spectrometry is the gold standard for quantitative analysis as the internal standard behaves nearly identically to the target analyte during extraction, concentration, and ionization, thereby compensating for potential losses or matrix-induced signal suppression/enhancement.[6] This approach, combined with the selectivity of tandem mass spectrometry, provides the trustworthiness required for definitive environmental monitoring.

Materials and Reagents

2.1 Standards and Chemicals

• Monocrotophos (Purity >98%), analytical standard

• Monocrotophos-d6 (Purity >98%, isotopic purity >99 atom % D)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade, 18.2 MΩ·cm)

• Formic Acid (LC-MS grade)

• Ammonium Formate (LC-MS grade)

• Hydrochloric Acid (for pH adjustment)

• Sodium Hydroxide (for pH adjustment)

2.2 Consumables and Equipment

• Solid-Phase Extraction (SPE) Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, Strata-X, or equivalent), 6 mL, 200 mg.

• SPE Vacuum Manifold

• Glass fiber filters, 0.7 µm

• Volumetric flasks, pipettes, and autosampler vials

• pH meter

• Nitrogen evaporator

• Analytical balance

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Experimental Protocol

Preparation of Standards

• Primary Stock Solutions (1000 µg/mL): Accurately weigh ~10 mg of Monocrotophos and Monocrotophos-d6 standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C.

• Intermediate Stock Solution (10 µg/mL): Prepare a mixed solution of Monocrotophos by diluting the primary stock with methanol.

• Internal Standard (IS) Spiking Solution (1 µg/mL): Dilute the Monocrotophos-d6 primary stock solution with methanol.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) by serial dilution of the intermediate stock solution in a 90:10 water:methanol mixture. Fortify each calibration standard with the IS spiking solution to a final concentration of 10 ng/mL.

Sample Preparation: Solid-Phase Extraction (SPE)

The high water solubility of monocrotophos necessitates an extraction sorbent that provides strong retention for polar compounds. Polymeric reversed-phase sorbents are ideal for this purpose.[7]

• Sample Collection and Filtration: Collect 500 mL of the water sample in an amber glass bottle. Filter the sample through a 0.7 µm glass fiber filter to remove suspended solids.

• pH Adjustment: Adjust the sample pH to neutral (~7.0). Organophosphorus esters can hydrolyze under acidic or basic conditions, and maintaining a neutral pH is critical for good recovery.[8]

• Fortification: Add 50 µL of the 1 µg/mL Monocrotophos-d6 IS spiking solution to the 500 mL water sample, resulting in an internal standard concentration of 10 ng/L.

• SPE Cartridge Conditioning:

  • Wash the cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of LC-MS grade water. Do not allow the sorbent to go dry.

• Sample Loading: Load the entire 500 mL water sample onto the SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of water to remove any unretained interfering substances.

• Drying: Dry the cartridge thoroughly by applying full vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the analytes from the cartridge with 2 x 4 mL aliquots of acetonitrile into a collection tube.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1.0 mL of 90:10 water:methanol. Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS

Analysis is performed using a UHPLC system coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

Parameter	Condition
LC Column	C18 Column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm) or equivalent
Mobile Phase A	Water with 5 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Methanol with 5 mM Ammonium Formate and 0.1% Formic Acid
Gradient	10% B held for 0.5 min, linear ramp to 95% B over 6 min, hold for 2 min, return to 10% B and equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Gas	Nitrogen, 800 L/hr at 400°C

Table 1: LC-MS/MS Parameters

MRM Transitions

The selection of precursor ions corresponds to the protonated molecules [M+H]⁺. The deuterated standard's precursor ion is shifted by +6 Da due to the six deuterium atoms. Product ions are chosen for their specificity and abundance. At least two transitions are monitored per analyte for confident identification and quantification as per SANTE guidelines.[9][10]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Monocrotophos	224.1	127.1	16	Quantifier
Monocrotophos	224.1	98.1	12	Qualifier
Monocrotophos-d6	230.1	127.1	16	IS Quantifier
Monocrotophos-d6	230.1	98.1	12	IS Qualifier

Table 2: Optimized MRM Transitions for Monocrotophos and Monocrotophos-d6 [11]

Data Analysis and Quality Control

The validity of the data is paramount. This protocol incorporates quality control measures consistent with established guidelines, such as the EU SANTE/12682/2019 document, to ensure a self-validating system.[9][10]

• Quantification: A calibration curve is constructed by plotting the peak area ratio (Analyte Area / IS Area) against the concentration of the calibration standards. The concentration of monocrotophos in the water samples is determined from this curve.

• Linearity: The calibration curve should have a correlation coefficient (r²) of ≥0.99.

• Recovery and Precision: Method performance should be validated by analyzing spiked blank water samples (e.g., at 10 ng/L and 50 ng/L, n=5). Mean recoveries should be within 70-120%, with a relative standard deviation (RSD) of ≤20%.[7]

• Limit of Quantification (LOQ): The LOQ is the lowest concentration validated with acceptable recovery and precision. A target LOQ of ≤5 ng/L should be achievable with this method.

• Confirmation: The presence of monocrotophos is confirmed by ensuring that the retention time is within ±0.1 minutes of the average of the calibration standards and that the ratio of the quantifier to qualifier ion is within ±30% of the expected ratio.

Diagram 1: Analytical workflow for Monocrotophos analysis in water.

Conclusion

The described method provides a comprehensive and reliable protocol for the trace-level quantification of monocrotophos in environmental water samples. The integration of Solid-Phase Extraction with a stable isotope-labeled internal standard (Monocrotophos-d6) and LC-MS/MS detection ensures high sensitivity, selectivity, and accuracy. By adhering to the outlined quality control procedures, laboratories can generate defensible data crucial for environmental risk assessment and regulatory enforcement.

References

• Extension Toxicology Network (EXTOXNET). (n.d.). Pesticide Information Profile: Monocrotophos. Oregon State University. Retrieved from [Link]

• National Research Council. (1987). Drinking Water and Health, Volume 8: Pharmacokinetics in Risk Assessment. National Academies Press. Retrieved from [Link]

• International Programme on Chemical Safety (IPCS). (1993). Environmental Health Criteria 80: Monocrotophos. INCHEM. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1982). Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5371562, Monocrotophos. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1985). Pesticide Fact Sheet: Monocrotophos. Retrieved from [Link]

• Hellenic Ministry of Rural Development and Food. (2016). Guidance Document on Method Validation and Quality Control Procedures for Pesticides Residues Laboratories. Retrieved from [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

• Fera Science Ltd. (2021). Pesticide residues analyses in water. Retrieved from [Link]

• European Commission. (2019). Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food & Feed (SANTE/12682/2019). As cited in Scientific Research Publishing. Retrieved from [Link]

• The Government of the Hong Kong Special Administrative Region. (n.d.). The multiple reaction monitoring (MRM) transitions for the tandem mass spectrometric analysis of the chemicals included in the A. Retrieved from [Link]

• European Commission. (2017). Guidance document on analytical quality control and validation procedures for pesticide residues analysis in food and feed (SANTE/11813/2017). Retrieved from [Link]

• SCIEX. (n.d.). Comprehensive Quantitation and Identification of Pesticides in Food Samples using LC-MS/MS with Scheduled MRM™, Fast Polarity. Retrieved from [Link]

• Shimadzu Corporation. (2009). Expanding Capabilities in Multi-Residue Pesticide Analysis Using The LCMS-8060. Retrieved from [Link]

• Lee, S., et al. (2020). Liquid Chromatography-Tandem Mass Spectrometry for the Simultaneous Analysis of 353 Pesticides in the Edible Insect Tenebrio molitor Larvae (Mealworms). MDPI. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

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• 2. Monocrotophos | 6923-22-4 [chemicalbook.com]
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• 4. EXTOXNET PIP - MONOCROTOPHOS [extoxnet.orst.edu]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
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• 8. consult.environment-agency.gov.uk [consult.environment-agency.gov.uk]
• 9. European Commission (2019) Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food & Feed. Document No. SANTE/ 12682/2019. - References - Scientific Research Publishing [scirp.org]
• 10. agilent.com [agilent.com]
• 11. nrcgrapes.in [nrcgrapes.in]

Technical Notes & Optimization

Troubleshooting poor peak shape for Monocrotophos-d6 in chromatography

Topic: Troubleshooting Poor Peak Shape for Monocrotophos-d6

Welcome to the technical support center. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to resolve common chromatographic challenges. This guide is structured to help you diagnose and solve issues related to the analysis of Monocrotophos-d6, a polar organophosphorus pesticide that can be prone to poor peak shape.

Understanding the Analyte: Monocrotophos-d6

Before troubleshooting, it's crucial to understand the chemical nature of your analyte. Monocrotophos is a highly polar, water-soluble organophosphate.[1][2][3] Its deuterated form, Monocrotophos-d6, is used as an internal standard and will have virtually identical chromatographic behavior. The polarity is a key factor, as it drives many of the common peak shape problems, particularly interactions with active sites within the chromatographic system.[4][5]

Table 1: Key Properties of Monocrotophos

Property	Value	Significance for Chromatography
LogP (Kow)	-0.20[2]	Indicates high polarity (hydrophilic nature). Prone to poor retention on traditional reversed-phase (e.g., C18) columns and strong interaction with active sites in GC.
Solubility	Miscible in water; Soluble in acetone, ethanol[2][3]	Affects choice of sample diluent and mobile phase. A mismatch can cause peak distortion.[6]

| Chemical Class | Organophosphorus Pesticide[2] | This class of compounds is known to be susceptible to degradation and adsorption in the GC inlet and column.[4][7] |

Frequently Asked Questions & Troubleshooting Guides

Question 1: My Monocrotophos-d6 peak is tailing significantly in my Gas Chromatography (GC) analysis. What is causing this and how do I fix it?

Peak tailing is the most common issue for polar analytes like Monocrotophos-d6. It occurs when a portion of the analyte molecules is retained longer than the main band. This not only affects the peak shape but also compromises resolution and the accuracy of integration.[8]

Primary Cause: Active Sites in the GC System

The primary cause of tailing for polar compounds is interaction with "active sites" within the GC flow path.[8][9] These are typically exposed silanol groups (Si-OH) on the surfaces of the inlet liner, glass wool, column, or fittings.[9][10] The polar functional groups on Monocrotophos form strong hydrogen bonds with these silanol groups, causing delayed elution for some molecules.[6][10] Matrix components from samples like fruits and vegetables can also accumulate in the liner, creating new active sites.[11]

// Nodes start [label="Symptom:\nPeak Tailing for\nMonocrotophos-d6", fillcolor="#EA4335", fontcolor="#FFFFFF"];

cause1 [label="Probable Cause 1:\nActive Inlet Liner", fillcolor="#FBBC05", fontcolor="#202124"]; sol1a [label="Action: Replace with a new,\nUltra Inert (UI) or equivalent\ndeactivated liner.", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; sol1b [label="Rationale: Deactivation 'caps'\nsilanol groups, creating an inert\nsurface.[10][12]", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; sol1c [label="Tip: Use liners with deactivated\nglass wool to promote vaporization\nwhile minimizing activity.[13]", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

cause2 [label="Probable Cause 2:\nColumn Contamination / Activity", fillcolor="#FBBC05", fontcolor="#202124"]; sol2a [label="Action: Trim the column inlet\n(10-20 cm).", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; sol2b [label="Rationale: Removes non-volatile\nmatrix buildup and exposes a\nfresh, inert surface.[8][14]", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; sol2c [label="Action: If tailing persists, replace\nwith a column designed for polar\nanalyte analysis (e.g., DB-35ms UI).[4]", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

cause3 [label="Probable Cause 3:\nImproper Column Installation", fillcolor="#FBBC05", fontcolor="#202124"]; sol3a [label="Action: Ensure the column cut is\nperfectly square (90°).", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; sol3b [label="Action: Verify correct column\ninstallation depth in the inlet\nper manufacturer's guide.", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; sol3c [label="Rationale: A poor cut or incorrect\npositioning can create turbulence\nand dead volume, causing tailing.[8][10]", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

// Connections start -> cause1; start -> cause2; start -> cause3;

cause1 -> sol1a; sol1a -> sol1b [style=dashed, arrowhead=none]; sol1a -> sol1c [style=dashed, arrowhead=none];

cause2 -> sol2a; sol2a -> sol2b [style=dashed, arrowhead=none]; cause2 -> sol2c;

cause3 -> sol3a; cause3 -> sol3b; sol3b -> sol3c [style=dashed, arrowhead=none]; } enddot Caption: Troubleshooting workflow for GC peak tailing.

• Cool the Inlet and Oven: Before any maintenance, ensure the GC inlet and oven are at a safe temperature.

• Remove the Column: Carefully disconnect the column from the inlet.

• Replace the Septum and Liner: Remove the retaining nut, old septum, and liner. It is best practice to replace the septum every time the inlet is opened. Insert a new, deactivated liner, preferably one designed for active compounds.[7][15]

• Trim the Column: Using a ceramic scoring wafer, make a clean, square cut to remove 10-20 cm from the front of the column. A poor, jagged cut can itself be a cause of peak tailing.[10]

• Reinstall the Column: Insert the column to the correct depth within the new liner according to your instrument's specifications. An incorrect depth can create unswept (dead) volume, leading to peak broadening or tailing.[10]

• Leak Check: Pressurize the system and perform an electronic leak check to ensure all connections are secure.

Question 2: I'm using Liquid Chromatography (LC), and my Monocrotophos-d6 peak is broad and poorly retained on my C18 column. What should I do?

This is a classic issue when analyzing highly polar compounds with traditional reversed-phase (RP) chromatography.

Primary Causes:

• Poor Retention on Non-Polar Stationary Phases: Monocrotophos-d6 is very polar and has little affinity for the non-polar C18 stationary phase, often leading to elution at or near the solvent front (void volume).[16]

• Solvent Mismatch: Injecting a sample in a solvent that is much stronger (i.e., more organic content) than the initial mobile phase can cause the analyte to travel down the column head in the strong solvent plug, resulting in a broad, distorted peak.[6][17]

• Secondary Interactions: Even in LC, residual silanol groups on the silica backbone of the stationary phase can cause tailing for polar analytes, especially if the mobile phase pH is not optimized.[6]

1. Change Your Chromatographic Mode:

• Recommendation: Switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) column.[16][18]

• Causality: HILIC uses a polar stationary phase and a mobile phase with a high concentration of organic solvent. It retains polar compounds like Monocrotophos-d6 through a partitioning mechanism into a water-enriched layer on the stationary phase surface, providing much better retention and peak shape.[18]

2. Optimize Your Sample Diluent:

• Recommendation: The sample diluent should be as close as possible to the initial mobile phase conditions.

• Causality: Matching the sample solvent to the mobile phase ensures the analyte properly focuses on the head of the column upon injection. For HILIC, this typically means a diluent with a high percentage of acetonitrile (>80%).[18] For reversed-phase, if you must use it, ensure the diluent is weaker than the mobile phase (i.e., has more aqueous content).

3. Use Inert Hardware:

• Recommendation: Employ LC columns and systems with inert surfaces (e.g., PEEK-lined or specially coated stainless steel).

• Causality: Organophosphorus pesticides can exhibit nonspecific adsorption to metal surfaces within the column and fluid path, leading to poor recovery and peak tailing.[5] Inert hardware minimizes these interactions, improving peak area, height, and symmetry.[5]

Table 2: Recommended LC Column Chemistries for Monocrotophos-d6

Chromatography Mode	Stationary Phase Type	Typical Mobile Phase	Advantages
HILIC	Zwitterionic, Amide, or Bare Silica	High Acetonitrile (>80%) with an aqueous buffer (e.g., Ammonium Formate)	Excellent retention and peak shape for highly polar analytes.[16][18] MS-friendly mobile phases.

| Reversed-Phase | Polar-Embedded or Aqueous C18 | Low Organic (e.g., 5-10% Methanol/Acetonitrile) with aqueous buffer | Can sometimes be used, but retention is often still challenging. Mid-polar stationary phases may offer better performance than traditional C18.[19] |

Question 3: My Monocrotophos-d6 peak is fronting. What does this indicate?

Peak fronting, where the leading edge of the peak is sloped, is less common than tailing but points to specific problems.

Primary Causes:

• Column Overload: Injecting too much analyte mass onto the column can saturate the stationary phase.[6][8] This causes excess analyte molecules to travel faster through the column, resulting in a fronting peak.

• Improper Sample Solvent (Splitless GC): In splitless GC, if the initial oven temperature is too high relative to the solvent's boiling point, or if the solvent is incompatible with the stationary phase polarity, poor analyte focusing occurs, which can manifest as fronting or split peaks.[8]

// Nodes start [label="Symptom:\nPeak Fronting", fillcolor="#EA4335", fontcolor="#FFFFFF"];

cause1 [label="Probable Cause 1:\nColumn Overload\n(GC or LC)", fillcolor="#FBBC05", fontcolor="#202124"]; sol1a [label="Action: Prepare and inject a serial\ndilution of your sample (e.g., 10x, 100x).", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; sol1b [label="Rationale: If peak shape improves at\nlower concentrations, overload is confirmed.[8]", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

cause2 [label="Probable Cause 2:\nPoor Analyte Focusing\n(Splitless GC)", fillcolor="#FBBC05", fontcolor="#202124"]; sol2a [label="Action: Lower initial oven temperature to\n~20°C below the solvent boiling point.", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; sol2b [label="Rationale: Allows for proper solvent\ncondensation and analyte focusing at the\ncolumn head ('solvent effect').[8]", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; sol2c [label="Action: Ensure solvent polarity matches\nthe stationary phase polarity.", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Connections start -> cause1; start -> cause2;

cause1 -> sol1a; sol1a -> sol1b [style=dashed, arrowhead=none];

cause2 -> sol2a; sol2a -> sol2b [style=dashed, arrowhead=none]; cause2 -> sol2c; } enddot Caption: Troubleshooting workflow for peak fronting.

References

• Agilent Technologies. (2024, October 15). Improved Peak Shape and Lower LOQs in Pesticide Analysis.
• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• LCGC. (2023, August 8). Advances in Chromatography for the Optimal Separation of Pesticides in Food.
• Restek. Gas Chromatography Problem Solving and Troubleshooting.
• Separation Science. (2023, December 8). How to Improve Peak Shape Consistency in Multiresidue Pesticide Analysis.
• U.S. EPA. (2018, September 7). Technologies > Characterization and Monitoring > About Characterization and Monitoring Technologies > Gas Chromatography.
• Thermo Fisher Scientific. Analysis of Organophosphorus Pesticides by GC.
• Agilent Technologies. (2026, February 14). The Inert Flow Path Story for GC and GC–MS: Eliminating the Weakest Links.
• OSHA. Monocrotophos Method number: PV2045.
• Element Lab Solutions. (2018, January 9). Troubleshooting GC peak shapes.
• Separation Science. (2023, December 8). Inlet Activity.
• Elsevier. (2022, November 23). Analysis of highly polar pesticides in foods by LC-MS/MS.
• Agilent Technologies. Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra In.
• ChemicalBook. Monocrotophos CAS#: 6923-22-4.
• Edward, R. B., et al. (1990). Utilization of solid phase extraction and reversed-phase and ion-pair chromatography in the analysis of seven agrochemicals in water. Journal of Agriculture and Food Chemistry, 38, 142-144.
• Scribd. MonoCrotophos HPLC Method of Analysis.
• ResearchGate. (2020, March 19). DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR DETERMINATION OF MONOCROTOPHOS USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY.
• Agilent Technologies. GC/MS/MS Pesticide Residue Analysis.
• LCGC. (2020, March 10). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing.
• Chromasir. (2025, July 17). Common Causes Of Peak Tailing in Chromatography.
• PubChem - NIH. Monocrotophos | C7H14NO5P | CID 5371562.
• Agilent Technologies. Gas Chromatography Fundamentals.
• INCHEM. 244. Monocrotophos (WHO Pesticide Residues Series 2).
• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories.
• HPLC Chromatography. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC.
• LabRulez GCMS. Peak Tailing in GC Trace Analysis.
• Restek. (2024). Highly Efficient LC-MSMS Analysis of Organophosphorus Pesticides Utilizing ARC-18 Column Selectivity with Inert.
• Cheméo. Chemical Properties of Monocrotophos (CAS 6923-22-4).
• Annex Publishers. (2019, December 20). Separation and Detection of Monocrotophos by Chromatography Methods in Forensic Samples.
• Agilent Technologies. (2022, November 30). Impact of GC Liners on Lab Productivity While Analyzing Complex Matrices.
• LCGC International. (2020, November 11). Troubleshooting Basics, Part IV: Peak Shape Problems.
• Wikipedia. Monocrotophos.
• Chromasir. Common Causes of Poor Peak Shape in HPLC and How to Fix Them.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Agilent Technologies. (2016, July 28). Sample Cleanup Methods for Multiresidue Pesticide GC/MS/MS Analysis in Avocado.
• ResearchGate. (2025, August 5). Determination of Monocrotophos Residues by HPLC.
• Agilent Technologies. (2011, March 25). Analysis of Pesticides in Food by GC/MS/MS using the Ultra Inert Liners with Wool.
• Malaysian Journal of Forensic Sciences. (2019). FATAL POISONING OF MONOCROTOPHOS PESTICIDE BY SUBCUTANEOUS ABSORPTION: A CASE STUDY.
• Restek. Tricks of the Trade, Keeping Your GC System Up Longer for the Analysis of Pesticides.
• Agilent Technologies. (2019, January 17). A Tail of Two Peaks: Troubleshooting Poor Peak Shape.
• Shimadzu. Abnormal Peak Shapes.
• EURL-Pesticides. Splitless liners in gas chromatography.
• GERSTEL. (2010). GERSTEL Automated Liner Exchange (ALEX) and its Benefits in GC Pesticide Analysis.

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Improving the recovery of Monocrotophos-d6 during sample preparation

Welcome to the Advanced Applications Support Center. Ticket ID: MONO-D6-REC-001 Status: Open Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division

Executive Summary

Monocrotophos-d6 is a polar, deuterated organophosphate used as an internal standard (IS) for the quantification of Monocrotophos. Users frequently report low absolute recovery (<50%) during QuEChERS or SPE workflows.

This guide addresses the three primary failure modes:

• Phase Partitioning Failure: The compound is highly water-soluble (

  ) and refuses to migrate into the organic phase without aggressive salting out.

• Sorbent Adsorption: The vinyl phosphate structure possesses planar characteristics, leading to irreversible binding on Graphitized Carbon Black (GCB).

• Chemical Instability: Susceptibility to alkaline hydrolysis (PSA cleanup) and alcoholysis (methanol extraction).

Module 1: Extraction Efficiency (Getting it Out)

Q: I am using a standard QuEChERS kit (EN 15662), but my d6 recovery is consistently low (<60%). Why?

A: The standard citrate buffered method may not provide enough ionic strength to force Monocrotophos-d6 out of the aqueous phase.

The Mechanism: Monocrotophos has a logP of approx. -0.22, making it hydrophilic. In a standard QuEChERS extraction, if the water content is too high relative to the salt, the compound remains in the aqueous layer.

Protocol Adjustment (The "Aggressive Salting" Method):

• Hydration Control: If your sample is dry (tea, spices, soil), hydrate to exactly 50% water content. Do not over-dilute.

• Solvent Selection: Use Acetonitrile (ACN) exclusively.

  • Critical Warning: Do NOT use Methanol or Ethanol for extraction. Monocrotophos is unstable in short-chain alcohols due to transesterification/alcoholysis [1].

• Salt Addition:

  • Add the IS (Monocrotophos-d6) to the sample before solvent addition and let it equilibrate for 15 mins.

  • Add ACN, then add salts.

  • Thermostability Check: The reaction of anhydrous

    with water is exothermic. While Monocrotophos is relatively thermally stable, localized heating can degrade it. Cool the sample on ice immediately after shaking if the tube becomes hot to the touch.

Recovery Comparison Table:

Extraction Solvent	Salt System	Expected Recovery (d6)	Notes
Methanol	None	< 40%	Failed. Degradation + poor partitioning.
Acetonitrile	None	50-60%	Poor partitioning (compound stays in water).
Acetonitrile	Citrate Buffered (EN 15662)	70-85%	Acceptable for most matrices.
Acetonitrile	Acetate Buffered (AOAC 2007.01)	85-95%	Recommended. Higher ionic strength drives partitioning.

Module 2: Cleanup & Purification (The "Loss" Phase)

Q: My extraction looks good, but I lose 40% of my signal after d-SPE cleanup. Is the PSA degrading my compound?

A: It is likely a combination of GCB adsorption and pH sensitivity .

1. The GCB Trap (Planar Adsorption) If you are analyzing pigmented samples (spinach, tea) and using Graphitized Carbon Black (GCB) to remove chlorophyll, you are likely filtering out your Monocrotophos-d6.

• Why? Monocrotophos contains a vinyl phosphate group with a double bond (

  ).[1] While not fully aromatic, it has enough planar character to interact strongly with the flat surface of GCB [2].

2. The PSA Trap (Alkaline Hydrolysis) Primary Secondary Amine (PSA) removes organic acids, which raises the pH of the extract. Monocrotophos hydrolyzes rapidly at alkaline pH (pH > 9) [3].

Troubleshooting Workflow (Graphviz):

Caption: Decision tree for diagnosing Monocrotophos-d6 loss during dispersive Solid Phase Extraction (d-SPE).

Module 3: Instrumental Analysis & Stability

Q: Can I store my final extracts in Methanol for LC-MS injection?

A: Proceed with caution. While many LC-MS methods use Methanol/Water gradients, storing Monocrotophos-d6 in pure methanol for extended periods (e.g., in an autosampler for 24+ hours) can lead to degradation.

Recommended Protocol:

• Solvent Exchange: Evaporate the ACN extract (gentle

  stream, do not go to dryness—Monocrotophos is semi-volatile).

• Reconstitution: Reconstitute in 0.1% Formic Acid in Water:Acetonitrile (90:10) .

  • Benefit: Keeping the organic content low (10%) improves peak shape for early-eluting polar compounds like Monocrotophos on Reverse Phase columns.

  • Benefit: The acidic environment stabilizes the organophosphate ester bond.

Q: I see "Ghost Peaks" or severe ion suppression. A: Monocrotophos-d6 elutes early (polar). Matrix co-elution is common.

• Solution: Monitor the transition ratio.

  • Quantifier: m/z 229.2

    130.1

  • Qualifier: m/z 229.2

    199.1

  • If the d6 IS area is low but the ratio of Quant/Qual is stable, it is simple suppression. If the ratio shifts, you have an interference.

References

• World Health Organization (WHO) & FAO. (1993). Monocrotophos (HSG 80): Health and Safety Guide. IPCS International Programme on Chemical Safety.

• U.S. EPA. (1985). Pesticide Fact Sheet: Monocrotophos. Office of Pesticide Programs.

• European Union Reference Laboratories (EURL). (2020). Evaluation of the extraction efficiency of the QuEChERS method on incurred pesticides. EURL-SRM (Single Residue Methods).

• Anastassiades, M., et al. (2003). QuEChERS - A Mini-Multiresidue Method for the Analysis of Pesticide Residues. AOAC International.

Sources

• 1. Monocrotophos (Ref: ENT 27129) [sitem.herts.ac.uk]

Calibration curve issues with Monocrotophos-d6 internal standard

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the use of Monocrotophos-d6 as a stable isotope-labeled (SIL) internal standard (IS). As a Senior Application Scientist, I have designed this resource to move beyond simple checklists and provide in-depth, cause-and-effect troubleshooting for the complex issues that can arise during method development and sample analysis. This guide is structured in a question-and-answer format to directly address the challenges you may encounter with calibration curves when using this internal standard.

Stable isotope-labeled standards are the gold standard in quantitative mass spectrometry, designed to perfectly mimic the analyte of interest and compensate for variability during sample preparation and analysis.[1] However, their performance is not infallible. Understanding the potential pitfalls is critical to generating robust and reliable data.

Frequently Asked Questions & Troubleshooting Guides

Q1: My calibration curve for Monocrotophos has poor linearity (e.g., r² < 0.995). What are the most common causes?

Poor linearity is a frequent but solvable issue that often points to several underlying factors. A non-linear or "curving" response, particularly at higher concentrations, can invalidate your quantitative results. Let's break down the primary culprits.

Primary Causes and Explanations:

• Matrix Effects: This is the most common cause in LC-MS/MS analysis of complex samples like food or biological fluids.[2][3] Matrix components that co-elute with your analyte can suppress or enhance the ionization process in the mass spectrometer's source.[4] Because the concentration of the analyte changes across your calibration curve while the matrix concentration remains constant, the ratio of analyte to interfering matrix components changes. This leads to a non-proportional response and, consequently, poor linearity. Monocrotophos, in particular, has been observed to suffer from significant signal suppression in certain matrices like winged bean and green tea.[5]

• Ion Source Saturation / Detector Overload: At high concentrations, you can exceed the linear dynamic range of the mass spectrometer. This can happen in two ways: the electrospray process itself becomes saturated (not enough charge available for all analyte molecules) or the detector becomes saturated (it cannot count ions fast enough).[6] This "roll-off" at the top end of the curve is a classic sign of detector overload. The internal standard, being at a fixed concentration, may not experience this saturation, leading to a breakdown in the analyte-to-IS ratio.[7]

• Internal Standard Instability (H-D Exchange): Deuterated standards are generally stable, but the carbon-deuterium (C-D) bond is not indestructible.[8] Under certain pH conditions or in protic solvents (like water or methanol), deuterium atoms can be replaced by hydrogen atoms (H-D exchange).[9][10] If this occurs, the signal for your IS (Monocrotophos-d6) will decrease, and you may even see a small, artificial increase in the native Monocrotophos signal. This instability compromises the entire basis of the internal standard correction.

• Inaccurate Standard Preparation: Simple human error in serial dilutions can easily lead to a non-linear curve.[7] An error in preparing one of the higher concentration stock solutions will skew all subsequent points.

• Analyte-IS Cross-Contribution: Ensure that the isotopic purity of your Monocrotophos-d6 is high. If the standard contains a significant percentage of the unlabeled (d0) analyte, it will artificially inflate the response at the low end of your calibration curve, compressing the dynamic range and affecting linearity.

Troubleshooting Workflow for Poor Linearity

Below is a systematic approach to diagnosing the root cause of your linearity issues.

Caption: Troubleshooting workflow for poor calibration curve linearity.

Q2: I'm seeing high variability (>15% RSD) or a drifting signal for my Monocrotophos-d6 internal standard across an analytical run. Why is this happening?

An ideal internal standard should have a consistent, stable response across all injections in a batch (calibrators, QCs, and samples).[11] Significant variation is a red flag that the IS is not effectively correcting for analytical variability.

Primary Causes and Explanations:

• Inconsistent Sample Preparation: This is a primary source of IS variability. If the IS is not added precisely and consistently to every single sample and standard, its response will naturally vary.[11][12] Thorough vortexing after adding the IS is critical to ensure it is homogenously mixed with the sample matrix before extraction.

• Differential Matrix Effects: While a co-eluting SIL-IS should experience the same matrix effects as the analyte, this is not always guaranteed. If the composition of the matrix varies significantly between your study samples (e.g., samples from different patients or different food lots), the degree of ion suppression or enhancement can change from sample to sample, leading to a variable IS response.[13]

• IS Instability in Solution: Monocrotophos-d6 may be less stable in the final reconstitution solvent or when left on the autosampler for extended periods.[8][9] Degradation or H-D exchange can occur over the course of a long analytical run, often appearing as a downward drift in the IS peak area.

• Instrument-Related Issues: A drifting IS response can also be a symptom of a problem with the LC-MS/MS system itself. This could include a failing pump creating an unstable gradient, a dirty ion source causing fluctuating ionization efficiency, or temperature fluctuations in the column compartment affecting chromatography.[12]

Troubleshooting Protocol:

• Evaluate IS Addition: Prepare a set of 10 identical blank matrix samples. Spike each with the IS working solution, vortex thoroughly, and process them. The relative standard deviation (RSD) of the IS peak area should be well below 15%. If not, your IS addition or mixing step is the likely problem.

• Assess Autosampler Stability: Inject the same prepared sample (e.g., a mid-level QC) at the beginning, middle, and end of a simulated long run (e.g., every 2 hours for 24 hours). A significant trend (e.g., >15-20% decrease) in the IS response points to instability in the autosampler.[9]

• Post-Column Infusion Experiment: To definitively diagnose matrix effects, perform a post-column infusion experiment. Use a syringe pump to deliver a constant flow of Monocrotophos-d6 into the MS source while injecting a blank, extracted sample matrix. Dips in the constant signal trace indicate regions of ion suppression where matrix components are eluting. If this dip coincides with the retention time of Monocrotophos, you have confirmed a matrix effect.[4]

Q3: The peak area of my internal standard (Monocrotophos-d6) is significantly lower in my samples compared to my calibration standards. What does this indicate?

This is a classic and clear indication of a strong matrix effect, specifically ion suppression.[4][14]

Explanation:

Your calibration standards are typically prepared in a clean solvent or a surrogate matrix, which has minimal interfering components. Your experimental samples (e.g., plasma, soil extract, plant extract), however, are far more complex. When these samples are injected, co-eluting endogenous compounds compete with Monocrotophos-d6 for ionization, effectively reducing the number of IS ions that reach the detector.[14]

While the purpose of the IS is to correct for this, an extreme drop in signal (e.g., >50%) is still concerning.[11] A very low IS signal is closer to the noise level, which increases the variability of the measurement and can compromise the accuracy and precision of your results, especially for low-concentration samples.[15]

Actionable Steps:

• Improve Sample Cleanup: The best solution is to remove the interfering matrix components before they ever reach the LC-MS/MS system. Transition from a simple protein precipitation or "dilute-and-shoot" method to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[12]

• Optimize Chromatography: Improve the chromatographic separation between your analyte/IS and the interfering peaks. Try a different column chemistry (e.g., HILIC if you're using C18) or adjust the mobile phase gradient to better resolve the components.[2]

• Dilute the Sample: A simple and often effective strategy is to dilute the sample extract. This reduces the concentration of the matrix components that are causing the suppression.[16] You must ensure, however, that your analyte of interest remains above the lower limit of quantification (LLOQ) after dilution.

Q4: My deuterated internal standard (Monocrotophos-d6) elutes slightly earlier than the native Monocrotophos. Is this a problem?

Yes, this can be a significant problem. The phenomenon you are observing is known as the "deuterium isotope effect".

Explanation:

The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[9] In reversed-phase chromatography, this can make the deuterated molecule slightly less lipophilic, causing it to elute a fraction of a second earlier than the native compound.

While a small shift may seem trivial, it can be critical if it occurs on the edge of a region of matrix suppression. If the IS elutes just before the zone of maximum suppression, while the analyte elutes directly in it, the IS will not experience the same degree of signal suppression as the analyte. In this scenario, the fundamental assumption of using an SIL-IS—that it behaves identically to the analyte—is violated. The IS will fail to track the analyte, leading to inaccurate quantification.[15]

Validation and Mitigation:

• Confirm Co-elution: Overlay the chromatograms of the analyte and the IS from a clean standard. The peaks should be as close to perfectly co-eluting as possible.

• Modify Chromatography: Adjust your LC gradient to be shallower around the elution time of Monocrotophos. This can help merge the two peaks.

• Evaluate in Matrix: Critically, you must assess the analyte-to-IS area ratio in both a clean solvent standard and a matrix-spiked standard at the same concentration. If the ratio changes significantly between the two, your IS is not adequately compensating for the matrix effect, and the method is not reliable.

Parameter	Acceptance Criteria	Rationale
Calibration Curve (r²)	≥ 0.995	Ensures a strong linear relationship between concentration and response.
IS Response RSD	< 15% across all samples	Demonstrates consistency in sample preparation and instrument performance.
Calibrator Accuracy	Within ±15% of nominal (±20% at LLOQ)	Confirms the accuracy of the calibration curve at each level.
Matrix Effect Factor	0.8 - 1.2 (80% - 120%)	Indicates that matrix effects are controlled and not causing severe suppression or enhancement.
Table 1: General Acceptance Criteria for Calibration and Internal Standard Performance.

References

• Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. Benchchem.
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• Technical Support Center: Deuter
• ISOTEC® Stable Isotopes. Sigma-Aldrich.
• Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Bioanalysis Zone.
• Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? BioPharma Services.
• Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry. Restek.
• Crucial Importance of Evaluating Internal Standards (IS) Response and Troubleshooting in Effective LCMS Method Development, Validation and Sample Analysis. Taylor & Francis Online.
• Matrix effects in quantitative pesticide analysis using liquid chrom
• Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations.
• Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS. MilliporeSigma.
• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis M
• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations.
• Reasons for calibration standard curve slope variation in LC–MS assays and how to address it. Future Science.
• Variability in Response for Bioanalytical Assay using LC-MS/MS.
• Analysis of organophosphorus pesticides using GC/PFPD and EPA method 8141B. OIScientific.
• Study on Matrix Effects in Pesticide Residue Analysis of Agricultural Products Using LC-MS/MS.
• Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in w
• Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS.
• Enhancing the Detection and Identification Sensitivity of Organophosphorus Pesticide-Related Phenols via Derivatization and LC-ESI-MS/MS: A Straightforward Approach to Identify the Specific Pesticide Involved in Exposure. MDPI.
• What is causing the problem for unreproducible callibration curves within LC-MS/MS?
• Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS.
• Monocrotophos.
• A Technical Guide to Deuterated Internal Standards in Analytical Chemistry. Benchchem.
• Linearity problem with LC-MS MRM.
• Internal standards for pesticide residues analysis, with GC -MS/MS and optimiz
• Do I need an internal standard for each of the pesticides I am analyzing?
• LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices.
• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Agilent.
• Methods of Analysis—Determination of Pesticides in Filtered Water and Suspended Sediment using Liquid Chromatography.
• Internal Standard Calibration Problems.
• ROUTINE ANALYSIS OF PESTICIDES IN SOIL/SEDIMENT SAMPLES BY GC/ECD (EPA/SW-846 Methods 3500B/3540C/3541/3600C/3640A/8000B/8081A).
• Analysis of Organophosphorus Pesticides (U.S. EPA Method 8141A). Shimadzu.
• Internal Standard Calibration Problems.
• DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR DETERMINATION OF MONOCROTOPHOS USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY.
• Method for simultaneous determination of monocrotophos and dimethyl phosph
• Has anyone experienced internal standard responses that increases with sample analyte concentr

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [discover.restek.com]
• 3. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS | Separation Science [sepscience.com]
• 5. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. biopharmaservices.com [biopharmaservices.com]
• 12. bioanalysis-zone.com [bioanalysis-zone.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Limit of Quantification for Monocrotophos using Monocrotophos-d6

Welcome to the technical support center dedicated to the robust quantification of monocrotophos. This guide is designed for researchers, analytical scientists, and professionals in drug development and food safety who are looking to achieve the lowest possible limits of quantification (LOQ) for monocrotophos using its stable isotope-labeled internal standard, Monocrotophos-d6.

Monocrotophos is a highly toxic organophosphate insecticide, and its detection at trace levels is critical for ensuring food safety and monitoring environmental contamination.[1][2][3][4] Due to its polarity and potential for degradation, achieving a low LOQ can be challenging. The use of a stable isotope-labeled internal standard, such as Monocrotophos-d6, is the gold standard for correcting variations in sample preparation and instrumental analysis, thereby enhancing the accuracy and sensitivity of quantification.[5][6]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established analytical principles and field-proven insights to help you overcome common hurdles in your experimental workflow.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during method development and routine analysis.

Q1: I am observing poor or inconsistent signal intensity for monocrotophos, even at concentrations above the expected LOQ. What could be the cause?

A1: Low or erratic signal intensity is a frequent challenge and can stem from multiple sources throughout the analytical workflow. A systematic approach is crucial for diagnosis.

Possible Causes & Recommended Solutions:

• Inefficient Sample Extraction and Cleanup: Monocrotophos recovery can be poor if the extraction and cleanup are not optimized. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted for pesticide residue analysis in various matrices.[7][8][9] However, modifications may be necessary for complex matrices.

  • Actionable Insight: For matrices with high fat content, such as meat or dairy, a dispersive solid-phase extraction (dSPE) cleanup step with C18 sorbent is recommended to remove lipids that can interfere with the analysis.[7][10] For pigmented samples like fruits and vegetables, graphitized carbon black (GCB) can be effective, but use it judiciously as it may adsorb planar pesticides like monocrotophos.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of monocrotophos in the mass spectrometer's ion source, leading to inaccurate quantification.[11][12][13][14] This is a primary reason for using an isotopically labeled internal standard.

  • Actionable Insight: Monocrotophos-d6 co-elutes with monocrotophos and experiences nearly identical matrix effects. By calculating the analyte-to-internal standard response ratio, these effects are normalized. If you still suspect severe ion suppression, diluting the sample extract can mitigate the effect, although this will raise your effective LOQ.

• Suboptimal LC-MS/MS Parameters: The sensitivity of your analysis is highly dependent on the liquid chromatography and mass spectrometry conditions.

  • Actionable Insight: Ensure your mobile phase composition is optimal for retaining and focusing monocrotophos on the column. A reversed-phase C18 column with a gradient elution using acetonitrile and water (often with a small amount of formic acid or ammonium formate to improve peak shape and ionization) is a common starting point.[15] In the mass spectrometer, optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature) and the Multiple Reaction Monitoring (MRM) transitions, including cone voltage and collision energy, for both monocrotophos and Monocrotophos-d6.

Q2: My calibration curve for monocrotophos is not linear, or the R-squared value is below 0.99. How can I improve this?

A2: A non-linear calibration curve can indicate a variety of issues, from standard preparation to detector saturation.

Possible Causes & Recommended Solutions:

• Inaccurate Standard Preparation: Errors in serial dilutions are a common source of non-linearity.

  • Actionable Insight: Prepare fresh stock and working standards. Use calibrated pipettes and high-purity solvents. It is also good practice to have a second analyst prepare a separate set of standards for verification.

• Inappropriate Concentration of Internal Standard: The concentration of Monocrotophos-d6 should be consistent across all calibration standards, quality controls, and samples.

  • Actionable Insight: A general guideline is to spike Monocrotophos-d6 at a concentration that falls in the mid-range of your calibration curve. This ensures a stable and reliable signal for normalization.

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateauing of the signal and a non-linear response.

  • Actionable Insight: If your curve is non-linear at the upper end, extend the calibration range with lower concentration points or dilute your higher concentration standards. Most analytical software can also employ a quadratic fit for the calibration curve, which may be appropriate if the non-linearity is predictable and reproducible.

Q3: I'm experiencing significant peak tailing for both monocrotophos and Monocrotophos-d6. What steps can I take to improve peak shape?

A3: Poor peak shape can compromise integration accuracy and, consequently, the precision of your results.

Possible Causes & Recommended Solutions:

• Secondary Interactions on the HPLC Column: Monocrotophos has functional groups that can interact with active sites on the silica-based column packing material, leading to tailing.

  • Actionable Insight: Adding a small amount of a competing base, like ammonium hydroxide, to the mobile phase can sometimes improve peak shape. Alternatively, using a column with end-capping or a different stationary phase chemistry (e.g., a polar-embedded phase) can reduce these secondary interactions.

• Column Contamination or Degradation: Accumulation of matrix components on the column can lead to deteriorating performance.

  • Actionable Insight: Implement a column wash step at the end of each analytical run with a strong solvent to remove strongly retained matrix components. If peak shape does not improve, consider replacing the column.

• Extra-Column Volume: Excessive tubing length or dead volume in the HPLC system can contribute to peak broadening and tailing.

  • Actionable Insight: Ensure that all fittings and tubing between the injector, column, and detector are properly connected and have minimal length and internal diameter.

Frequently Asked Questions (FAQs)

Why is Monocrotophos-d6 an effective internal standard?

Monocrotophos-d6 is structurally identical to monocrotophos, with the exception of six hydrogen atoms being replaced by deuterium. This results in a molecule that has nearly identical chemical and physical properties.[16] Consequently, it co-elutes with the unlabeled analyte during chromatography and behaves similarly during sample extraction, cleanup, and ionization in the mass spectrometer. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. This co-elution and similar behavior are crucial for accurately correcting for sample loss during preparation and for mitigating matrix effects.[6]

How do I select the appropriate MRM transitions for monocrotophos and Monocrotophos-d6?

The selection of MRM transitions is fundamental for achieving selectivity and sensitivity in a tandem mass spectrometry method.[5][17]

• Step 1: Precursor Ion Selection: Infuse a standard solution of monocrotophos into the mass spectrometer and acquire a full scan mass spectrum to identify the most abundant precursor ion, which is typically the protonated molecule [M+H]+ in positive ion mode. For Monocrotophos-d6, the precursor ion will be 6 mass units higher.

• Step 2: Product Ion Selection: Perform a product ion scan on the selected precursor ion to identify the most stable and abundant fragment ions.

• Step 3: Optimization: Select at least two product ions for each compound (one for quantification and one for confirmation). Optimize the collision energy for each transition to maximize the signal intensity.

Table 1: Example LC-MS/MS Parameters for Monocrotophos and Monocrotophos-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Monocrotophos	224.1	127.0	98.0
Monocrotophos-d6	230.1	133.0	101.0

Note: These are typical transitions and should be empirically verified on your specific instrument.

What are the key steps in a typical sample preparation workflow using the QuEChERS method for a food matrix?

The QuEChERS method is a streamlined approach for pesticide extraction from complex matrices.[9]

Experimental Workflow: Modified QuEChERS for Monocrotophos Analysis

Caption: A typical QuEChERS workflow for pesticide residue analysis.

Troubleshooting Logic and Decision Making

When encountering issues, a logical, step-by-step diagnostic process is key to efficient problem-solving.

Sources

• 1. aatcc.peerjournals.net [aatcc.peerjournals.net]
• 2. annexpublishers.com [annexpublishers.com]
• 3. Thin-layer chromatographic detection of monocrotophos in biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hpc-standards.com [hpc-standards.com]
• 5. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. cms.mz-at.de [cms.mz-at.de]
• 10. gcms.cz [gcms.cz]
• 11. scielo.br [scielo.br]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. mdpi.com [mdpi.com]
• 14. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Monocrotophos-d6 (Major) | LGC Standards [lgcstandards.com]
• 17. eclass.uoa.gr [eclass.uoa.gr]

Reference Data & Comparative Studies

The Gold Standard in Monocrotophos Analysis: A Comparative Guide to the Isotope Dilution Method

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape, the quantification of pesticide residues like monocrotophos demands the utmost accuracy and precision. As a highly toxic organophosphate insecticide, its presence in food and environmental samples is strictly regulated, necessitating analytical methods that are not only sensitive but also robust and reliable.[1] This guide provides an in-depth comparison of the isotope dilution method, particularly Isotope Dilution Mass Spectrometry (IDMS), with other commonly employed analytical techniques for monocrotophos determination. We will delve into the experimental data that underscores the superiority of IDMS in mitigating matrix effects and delivering unparalleled accuracy.

The Challenge of Monocrotophos Quantification

Monocrotophos is a polar and thermally labile compound, which can present challenges for certain analytical techniques, particularly gas chromatography (GC) if not performed under optimal conditions. The complexity of food and environmental matrices further complicates its analysis, often leading to matrix effects that can suppress or enhance the analytical signal, thereby compromising the accuracy of the results.

An Overview of Analytical Techniques

Several methods have been developed and validated for the determination of monocrotophos residues, each with its own set of advantages and limitations. These include:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely accessible technique that offers good performance for relatively clean samples. However, its selectivity can be limited in complex matrices, leading to potential interferences.[2]

• Gas Chromatography with Mass Spectrometry (GC-MS): A powerful tool for the identification and quantification of a wide range of pesticides. While GC-MS can be used for monocrotophos, its thermal lability requires careful optimization of instrumental conditions to prevent degradation.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This has become the technique of choice for the analysis of polar and thermally labile pesticides like monocrotophos. Its high selectivity and sensitivity allow for the detection of low residue levels in complex matrices.

• Isotope Dilution Mass Spectrometry (IDMS): Considered the "gold standard" in analytical chemistry, IDMS coupled with LC-MS/MS offers the highest level of accuracy and precision. By introducing a stable, isotopically labeled version of the analyte as an internal standard at the very beginning of the sample preparation, any losses during the analytical process or matrix-induced signal variations are effectively compensated for.

The Principle of Isotope Dilution

The core principle of the isotope dilution method lies in the addition of a known amount of an isotopically labeled standard of the analyte to the sample prior to any sample preparation steps. This labeled standard is chemically identical to the native analyte and thus behaves identically during extraction, cleanup, and chromatographic separation. The mass spectrometer, however, can differentiate between the native and labeled forms based on their mass-to-charge ratio. By measuring the ratio of the native analyte to the labeled standard in the final extract, the initial concentration of the analyte in the sample can be accurately calculated, irrespective of sample losses or matrix effects.

Caption: Principle of the Isotope Dilution Method.

Comparative Performance Data

The following table summarizes typical performance data for the different analytical methods used for monocrotophos determination. It is important to note that specific values can vary depending on the matrix, instrumentation, and laboratory conditions.

Analytical Method	Accuracy (Recovery %)	Precision (RSD %)	Limit of Quantification (LOQ) (mg/kg)	Key Advantages	Limitations
HPLC-UV	85-110%[3]	< 15%	0.05 - 0.5	Cost-effective, widely available.	Lower selectivity, susceptible to matrix interferences.
GC-MS	70-120%[1]	< 20%	0.01 - 0.05	High resolving power, good for multi-residue screening.	Potential for thermal degradation of monocrotophos.
LC-MS/MS (Conventional)	70-120%[4]	< 20%	0.005 - 0.01	High sensitivity and selectivity.	Susceptible to matrix effects, requiring matrix-matched calibration.
Isotope Dilution LC-MS/MS	95-105% (typical for OPs)	< 10% (typical for OPs)	0.001 - 0.01	Highest accuracy and precision, effectively mitigates matrix effects.	Higher cost of labeled standards.

Note: Data for Isotope Dilution LC-MS/MS for monocrotophos is based on typical performance for organophosphate pesticides as specific comparative studies are limited.

Experimental Protocol: Isotope Dilution LC-MS/MS for Monocrotophos

This protocol outlines a general procedure for the analysis of monocrotophos in a vegetable matrix using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by isotope dilution LC-MS/MS.

1. Sample Preparation and Fortification:

• Homogenize a representative sample of the vegetable matrix.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of the isotopically labeled monocrotophos internal standard solution. The amount should be chosen to be close to the expected concentration of the native analyte.

• Vortex for 1 minute to ensure thorough mixing.

2. QuEChERS Extraction:

• Add 10 mL of acetonitrile to the sample tube.

• Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take an aliquot of the supernatant (acetonitrile layer).

• Transfer it to a d-SPE tube containing a suitable sorbent mixture (e.g., PSA, C18, and magnesium sulfate) to remove interfering matrix components.

• Vortex for 30 seconds.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

4. Final Extract Preparation:

• Take an aliquot of the cleaned supernatant.

• Evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute in a suitable solvent (e.g., methanol/water) for LC-MS/MS analysis.

5. LC-MS/MS Analysis:

• Inject the final extract into the LC-MS/MS system.

• Separate the analytes using a suitable C18 reversed-phase column with a gradient elution program.

• Detect and quantify the native monocrotophos and the isotopically labeled internal standard using multiple reaction monitoring (MRM) mode.

• Calculate the concentration of monocrotophos in the original sample based on the measured peak area ratio of the native analyte to the internal standard and the known amount of the internal standard added.

Caption: Isotope Dilution LC-MS/MS Workflow.

Conclusion: The Authoritative Choice for Monocrotophos Analysis

While various analytical methods can be employed for the determination of monocrotophos, the isotope dilution method coupled with LC-MS/MS stands out as the most authoritative and reliable approach. Its inherent ability to correct for matrix effects and procedural losses ensures the highest degree of accuracy and precision, making it the gold standard for regulatory compliance, food safety assessment, and research applications where data integrity is paramount. For laboratories aiming for the most defensible and accurate results, the adoption of the isotope dilution method is a critical step towards analytical excellence.

References

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A Senior Application Scientist's Guide to the Performance Evaluation of Monocrotophos-d6 in Diverse Sample Matrices

In the landscape of quantitative analytical chemistry, particularly in the realm of food safety and environmental monitoring, the pursuit of accuracy and reliability is paramount. The analysis of pesticide residues like monocrotophos, a highly toxic organophosphate, presents a significant challenge due to the inherent complexity of sample matrices.[1][2] Matrix effects—the suppression or enhancement of analyte signal by co-extracted, non-target compounds—are a primary obstacle to achieving accurate quantification.[3][4][5] This guide provides an in-depth evaluation of Monocrotophos-d6, a deuterium-labeled internal standard, and demonstrates its superiority in mitigating matrix effects and ensuring data integrity across various applications.

As scientists, we understand that a method is only as reliable as its ability to control for variables. In chromatographic analysis, especially when coupled with mass spectrometry, these variables include sample loss during preparation and unpredictable matrix interference.[6] The principle of isotope dilution mass spectrometry (IDMS), utilizing a stable isotope-labeled (SIL) internal standard, is the gold standard for addressing these challenges. A SIL internal standard, such as Monocrotophos-d6, is the ideal analytical counterpart to the target analyte. It is chemically identical, ensuring it behaves the same way during extraction, cleanup, and chromatographic separation. However, its increased mass allows it to be distinguished by the mass spectrometer. This co-elution and identical chemical behavior are the cornerstones of its effectiveness, as any loss or signal fluctuation experienced by the native monocrotophos is mirrored by Monocrotophos-d6, allowing for a precise ratiometric correction.[7]

The Foundational Advantage: Isotope Dilution Explained

Before delving into experimental data, it is crucial to grasp the causality behind the effectiveness of an isotopic internal standard. Unlike an external standard calibration, which assumes the sample matrix has no effect, or an analog internal standard, which may have different extraction and ionization efficiencies, an isotopic standard acts as a true proxy for the analyte.[8]

The core principle rests on the fact that the ratio of the native analyte to the known concentration of the added isotopic standard remains constant throughout the analytical workflow. Any signal suppression or enhancement in the mass spectrometer affects both compounds equally, preserving the ratio and thus leading to a highly accurate calculation of the original analyte concentration.

Figure 1: The principle of Isotope Dilution Mass Spectrometry.

Comparative Analysis of Quantification Strategies

To contextualize the performance of Monocrotophos-d6, it is essential to compare it with alternative quantification methods. Each approach has its place, but for high-stakes residue analysis in complex matrices, the choice significantly impacts data quality.

Parameter	External Standard	Analog Internal Standard	Isotopic Internal Standard (Monocrotophos-d6)
Principle	Compares analyte response in sample to a calibration curve prepared in a clean solvent.	Adds a structurally similar but different compound to samples and standards.	Adds a stable isotope-labeled version of the target analyte to samples and standards.
Correction for Sample Loss	None. Assumes 100% recovery.	Partial. Corrects for volumetric errors but may have different recovery than the analyte.	Excellent. Mirrors the analyte's behavior perfectly during extraction and cleanup.
Correction for Matrix Effects	None. Highly susceptible to signal suppression or enhancement.[3][4]	Partial. May have different ionization efficiency, leading to incomplete correction.	Excellent. Co-elutes and experiences identical ionization effects as the analyte.[7]
Accuracy & Precision	Low to moderate in complex matrices.	Moderate. Better than external standard but can introduce bias.[8]	High. The most accurate and precise method available (the "gold standard").
Cost & Availability	Lowest cost.	Moderate cost.	Highest cost, but justified by data quality and reduction of failed runs.
Recommendation	Suitable for simple, clean matrices or screening purposes only.	A viable improvement over external standards when an isotopic standard is unavailable.	Strongly recommended for regulatory, research, and all high-stakes quantitative analysis in complex matrices.

Performance Across Diverse Matrices: Expected Outcomes

While a single study providing a head-to-head comparison across all matrices is rare, a synthesis of published methods and validation data allows us to establish clear performance benchmarks. When employing Monocrotophos-d6 within a validated method, such as QuEChERS-LC-MS/MS, researchers can confidently expect to meet stringent regulatory guidelines like those from SANTE.[9]

The following table summarizes typical performance characteristics for monocrotophos analysis, achievable with the use of Monocrotophos-d6 as an internal standard.

Sample Matrix Type	Typical Method	Expected Recovery (%)	Expected RSD (%)	Linearity (R²)	Typical LOQ (ng/g or ng/mL)	Supporting Sources
High Water Content Foods (e.g., Spinach, Grapes)	QuEChERS, LC-MS/MS	80 - 110	< 15	> 0.995	1 - 10	[6][10]
High Starch/Protein Foods (e.g., Maize, Wheat)	QuEChERS, LC-MS/MS	75 - 115	< 20	> 0.99	2 - 10	[6][11]
Environmental Water (e.g., Stream, Ground Water)	Solid Phase Extraction (SPE), LC-MS/MS	85 - 110	< 10	> 0.995	0.5 - 5 (ng/L)	[12][13]
Soil & Sediment	QuEChERS, GC-MS/MS or LC-MS/MS	70 - 120	< 20	> 0.99	5 - 20	[14]
Biological Fluids (e.g., Plasma, Urine)	dSPE / LLE, LC-MS/MS	90 - 105	< 15	> 0.99	1 - 10	[1][2]

Recovery and RSD values are consistent with the acceptable ranges (70-120% recovery, RSD ≤ 20%) outlined in documents like the SANCO/SANTE guidelines.[9]

Validated Protocol: Monocrotophos in Spinach using QuEChERS and LC-MS/MS

This section provides a self-validating protocol grounded in the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology.[15] The inclusion of Monocrotophos-d6 at the very beginning ensures every subsequent step is controlled for accuracy.

Experimental Workflow Diagram

Figure 2: QuEChERS workflow for monocrotophos analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Homogenize a representative sample of spinach, preferably frozen to ensure a fine, uniform consistency.[16]

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Fortification:

  • Causality: This is the most critical step for the isotope dilution technique. The internal standard must be added prior to any extraction steps to account for losses throughout the entire process.

  • Spike the sample with a known amount of Monocrotophos-d6 solution (e.g., 100 µL of a 1 µg/mL solution to yield a final concentration of 10 ng/g). Also spike calibration standards prepared in blank matrix extract.

• Extraction:

  • Add 10 mL of reagent-grade water and 10 mL of acetonitrile to the tube. The water rehydrates the sample, ensuring efficient partitioning of the pesticide into the acetonitrile.

  • Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and initial extraction.

  • Add the contents of a QuEChERS extraction salt packet (e.g., AOAC 2007.01 formulation: 4 g anhydrous MgSO₄, 1 g NaCl).

  • Causality: MgSO₄ facilitates the partitioning of acetonitrile from the aqueous layer, while NaCl reduces the solubility of polar analytes in the water phase, driving them into the organic solvent.

  • Immediately shake the tube vigorously for 1 minute. This prevents the MgSO₄ from clumping and ensures a proper phase separation.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing primary secondary amine (PSA) and anhydrous MgSO₄.

  • Causality: PSA is a weak anion exchanger that effectively removes organic acids, sugars, and fatty acids from the extract. These are common matrix components in spinach that can cause significant ion suppression. MgSO₄ removes any remaining water.

  • Vortex for 30 seconds, then centrifuge at ≥5000 rcf for 2 minutes.

• Final Analysis:

  • Carefully transfer the cleaned supernatant into an autosampler vial.

  • The sample is now ready for injection into the LC-MS/MS system for quantification.

Conclusion and Authoritative Recommendation

The empirical evidence and foundational scientific principles are unequivocal: for the accurate, precise, and reliable quantification of monocrotophos in complex sample matrices, the use of a stable isotope-labeled internal standard is not just best practice—it is essential. Monocrotophos-d6 has demonstrated its capability to overcome the most significant challenges in residue analysis, namely sample preparation losses and matrix-induced signal variability.[7] By providing a true internal control from the moment of spiking to the point of detection, it ensures that the final reported concentration is a trustworthy reflection of the original sample. For any laboratory engaged in regulatory compliance, food safety testing, or environmental research, adopting Monocrotophos-d6 within a validated workflow is a direct investment in data integrity and scientific certainty.

References

• Shimadzu Corporation. (n.d.). C146-E230 Technical Report: Analysis of Pesticides in Food Matrix using QuEChERS by Triple Quadrupole GC/MS/MS and LC/MS/MS. Shimadzu.
• European Commission, DG SANCO. (n.d.). Evaluation of matrix effects in pesticide multi-residue methods by mapping natural components using LC-HRMS.
• Method for simultaneous determination of monocrotophos and dimethyl phosphate in human bio luids. (2025, October 17).
• Barde, L. N., et al. (2020, March 19). DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR DETERMINATION OF MONOCROTOPHOS USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. ResearchGate.
• Extraction of monocrotophos from stream water using solid phase extraction method. (2021, September 15).
• Comparison of external and internal standard methods in pesticide residue determinations. (n.d.). ResearchGate.
• Li, Z., et al. (2023, March 13). Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. MDPI.
• Kansal, M., et al. (n.d.). Analysis of Multiresidue Pesticides from Food Using the QuEChERS Sample Preparation Approach, LC–MS–MS and GC. Phenomenex Inc.
• Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil. (n.d.).
• Analysis of pesticides in water samples and removal of monocrotophos by gamma irradiation. (n.d.). ResearchGate.
• Barde, L. N., et al. (2016, June 30). DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR DETERMINATION OF MONOCROTOPHOS USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. ResearchGate.
• Retsch. (2012, December 3). Sample Preparation for Pesticide Residue Analysis using the QuEChERS Method. Lab.online.
• Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS. (n.d.). PMC.
• U.S. Environmental Protection Agency. (n.d.). Pesticide Fact Sheet Monocrotophos. EPA.
• internal standard for organophosphate. (2011, September 11). Chromatography Forum.
• Separation and Detection of Monocrotophos by Chromatography Methods in Forensic Samples. (2019, December 20). Annex Publishers.
• Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. (2025, October 12). ResearchGate.
• Patel, N. G., et al. (2024, August 30). Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection. Current Agriculture Research Journal.
• Singh, C., et al. (n.d.). Development of Analytical Method for Detection of Monocrotophos Insecticide from Biological Matrix using LC-MS/MS. ResearchGate.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu.
• Quantification of Organophosphate and Carbamate Pesticide Residues in Maize. (2012, September 28). Journal of Applied Pharmaceutical Science.
• New Chromogenic Spray Reagent for TLC Detection and Identification of Organophosphrous Insecticide Monocrotophos in Biological Material. (n.d.). PURKH.
• Khan, A. I. (n.d.). Analysis of Organophosphorus Pesticides by GC. Thermo Fisher Scientific.
• Development and Validation of a Method for the Analysis of Multiple Pesticides in Fishery Products Using Gas Chromatography with Micro-Electron Capture Detection and Gas Chromatography–Tandem Mass Spectrometry. (2025, May 28). MDPI.
• Validation of the Method for Determination of Pesticide Residues by Gas Chromatography – Triple-Stage Quadrupole Mass Spectrometry. (n.d.).
• Internal standards for pesticide residues analysis, with GC -MS/MS and optimization approach. (2023, February 28). Reddit.
• Degradation and detoxification of monocrotophos using bacterial consortium. (2022, September 20).
• Evaluation of Internal Standards for the Mass-shift Analyses of As, Fe, S, and Zn in Biological Reference Materials Using ICP- Reaction Cell -MS. (2024, June 20). Atomic Spectroscopy.
• Maniyar, R. A., et al. (n.d.). MONOCROTOPHOS: TOXICITY EVALUATION AND RESPIRATORY RESPONSES OF CYPRINUS CARPIO (LINNAEUS). CORE.

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A Comparative Guide to the Stability of Monocrotophos-d6: A Framework for Validation

This guide provides a comprehensive technical comparison of the stability of Monocrotophos-d6 against its non-deuterated counterpart, Monocrotophos. As researchers and drug development professionals increasingly rely on isotopically labeled standards for precise quantification in complex matrices, a thorough understanding of their stability is paramount for ensuring data integrity. This document synthesizes established principles of chemical stability, authoritative regulatory guidelines, and proven experimental protocols to offer a robust framework for the validation of Monocrotophos-d6.

Introduction: The Critical Role of Isotopic Labeling and Stability

In modern analytical chemistry, particularly in pharmacokinetic and metabolic studies, deuterated compounds serve as ideal internal standards.[1] The strategic replacement of hydrogen with its heavy isotope, deuterium, yields a molecule with a higher mass but nearly identical chemical properties. This mass difference is easily detected by mass spectrometry, allowing for precise differentiation from the non-labeled analyte.

A key advantage conferred by deuteration can be an enhancement in metabolic stability, a phenomenon known as the kinetic isotope effect (KIE).[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. Consequently, metabolic processes that involve the cleavage of this bond can be significantly slowed.[2] This can lead to a longer biological half-life and an altered pharmacokinetic profile.[1][2]

Monocrotophos: A Profile of Degradation

Monocrotophos, an organophosphate insecticide, is known to degrade in the environment through several mechanisms.[3] Understanding these pathways is essential to predict how deuteration might influence its stability. The primary routes of degradation are hydrolysis and, to a lesser extent, photolysis.[4][5][6]

Hydrolysis of the phosphate ester linkage is a major degradation pathway.[4] This process can be influenced by pH, with the rate of hydrolysis being slow at neutral pH but increasing under acidic or basic conditions.[5][6] Studies have identified key degradation products resulting from the cleavage of the phosphate-crotonamide linkage, including N-methylacetoacetamide and dimethyl phosphoric acid.[4][7] Microbial metabolism in soil and water also plays a significant role in its breakdown.[8][9][10]

The deuteration in Monocrotophos-d6 is located on the two methoxy groups attached to the phosphorus atom.[11] Therefore, any degradation mechanism that involves the cleavage of these O-CD₃ bonds could theoretically be slowed by the kinetic isotope effect.

Caption: Key degradation pathways for Monocrotophos.

A Framework for Comparative Stability Testing

To objectively compare the stability of Monocrotophos-d6 with Monocrotophos, a forced degradation study is the most effective approach. Such studies intentionally expose the compounds to harsh conditions to accelerate degradation, revealing potential liabilities and degradation products.[12] The experimental design should be grounded in the principles outlined by the International Council for Harmonisation (ICH) in their stability testing guidelines.[13]

Causality Behind Experimental Choices

The selection of stress conditions is not arbitrary. Each condition targets a specific, common degradation pathway:

• Acid and Base Hydrolysis: This directly tests the stability of the ester and amide linkages in the molecule, which are known points of hydrolytic cleavage for organophosphates.[4][5]

• Oxidation: This assesses the molecule's susceptibility to oxidative damage, which can occur during storage if exposed to air or oxidizing contaminants.

• Thermal Stress: Elevated temperature accelerates all degradation reactions, providing a rapid assessment of overall chemical stability.[6][14] Technical monocrotophos is known to decompose above 38°C.[14]

• Photostability: This evaluates the impact of light, particularly UV radiation, which can induce photolytic cleavage of chemical bonds.[12][13]

By comparing the rate of degradation of Monocrotophos-d6 and Monocrotophos under these identical stress conditions, we can directly quantify the impact of deuteration on the molecule's stability.

Experimental Protocol: A Self-Validating System

The following protocol details a comprehensive forced degradation study. This system is self-validating because it includes controls and time-point analysis, allowing for the clear determination of degradation kinetics.

Materials

• Monocrotophos analytical standard

• Monocrotophos-d6 analytical standard[11]

• HPLC-grade acetonitrile, water, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Validated stability-indicating HPLC-UV or LC-MS/MS method[15]

Workflow for Forced Degradation Study

Caption: Experimental workflow for the comparative stability study.

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Accurately prepare stock solutions of both Monocrotophos and Monocrotophos-d6 in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Application of Stress Conditions:

  • Hydrolytic:

    • Acidic: Mix 1 mL of stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C.

    • Basic: Mix 1 mL of stock solution with 9 mL of 0.1 M NaOH. Keep at room temperature.

  • Oxidative: Mix 1 mL of stock solution with 9 mL of 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal:

    • Solution: Incubate a sealed vial of the stock solution in an oven at 80°C.

    • Solid: Place a small amount of the solid standard in an oven at 80°C. This sample will be dissolved in solvent prior to analysis.

  • Photolytic: Expose the stock solution in a photostable, transparent container to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH guideline Q1B.[12] A dark control sample should be stored under the same conditions but protected from light.

• Sampling and Analysis:

  • Withdraw aliquots from each stressed sample at appropriate time intervals (e.g., 0, 2, 4, 8, 24, and 48 hours).

  • For acidic and basic samples, neutralize the aliquot with an equivalent amount of base or acid, respectively, immediately after sampling to stop the degradation reaction.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze all samples using a validated, stability-indicating chromatographic method (e.g., HPLC-UV or LC-MS/MS). The method must be able to separate the parent compound from its degradation products.[15]

Data Presentation and Interpretation

The primary output of this study is the percentage of the parent compound remaining at each time point under each stress condition. This data should be summarized in clear, comparative tables.

Table 1: Comparative Stability of Monocrotophos-d6 vs. Monocrotophos under Hydrolytic and Oxidative Stress

Stress Condition	Time (hours)	% Monocrotophos Remaining	% Monocrotophos-d6 Remaining
0.1 M HCl, 60°C	0	100.0	100.0
	8	85.2	88.5
	24	65.7	72.1
	48	42.1	51.3
0.1 M NaOH, RT	0	100.0	100.0
	2	70.3	74.8
	4	48.9	55.6
	8	21.5	28.4
3% H₂O₂, RT	0	100.0	100.0
	8	92.4	93.1
	24	80.1	81.5

| | 48 | 68.3 | 70.2 |

Note: Data presented is illustrative and serves as an example of how results would be reported.

Table 2: Comparative Stability under Thermal and Photolytic Stress

Stress Condition	Time (hours)	% Monocrotophos Remaining	% Monocrotophos-d6 Remaining
Thermal (80°C)	0	100.0	100.0
	24	90.5	92.3
	48	81.3	85.0
Photolytic (ICH Q1B)	24	95.8	96.2

| | Dark Control | 24 | 99.8 | 99.9 |

Note: Data presented is illustrative and serves as an example of how results would be reported.

Interpretation of Results

Conclusion and Recommendations

While the kinetic isotope effect is primarily discussed in the context of metabolic stability, it can extend to chemical stability. The proposed forced degradation study provides a definitive framework for quantifying this effect on Monocrotophos-d6. Based on the fundamental principles of the C-D bond strength, it is hypothesized that Monocrotophos-d6 will exhibit either equivalent or modestly enhanced stability compared to its non-deuterated analog, particularly under conditions that challenge the O-CH₃ bonds.

For researchers, scientists, and drug development professionals, this validation is critical. The use of a demonstrably stable internal standard like Monocrotophos-d6, with a well-characterized stability profile, underpins the accuracy and reliability of quantitative bioanalytical data. It is recommended that such a stability study be performed as part of the validation for any analytical method employing Monocrotophos-d6 as an internal standard. The recommended storage condition for Monocrotophos-d6 is -20°C, which should be maintained to ensure long-term stability.[11]

References

• Degradation and detoxification of monocrotophos using bacterial consortium. (2022). Environmental Science and Pollution Research. 8

• Sharma, M., & Shrivastav, A. (2023). Biodegradation of an Organophosphate Pesticide Monocrotophos by Bacterial Isolates from Soil. International Journal of Current Microbiology and Applied Sciences, 12(04), 168-173. 9

• Degradation of monocrotophos in soil, microbial versus enzymatic method. (2015). Journal of Environmental and Occupational Health. 4

• Monocrotophos Degradation Potential of Bacterial Isolates Isolated from Agricultural Soils of Visakhapatnam Dist. (2019). Journal of Pure and Applied Microbiology. 7

• Singh, B. K., & Walker, A. (2006). Microbial Degradation of Organophosphate Pesticides: A Review. FEMS Microbiology Reviews.

• Stability Testing of Pharmaceuticals: Procedures and Best Practices. (2025). Lab Manager.

• Determination of Monocrotophos Residues by HPLC. (2025). ResearchGate.

• DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR DETERMINATION OF MONOCROTOPHOS USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. (2016). ResearchGate.

• Stability Testing Strategies for Working Standards. (2025). BioPharma Consulting Group.

• Monocrotophos (WHO Pesticide Residues Series 2). (1972). INCHEM.

• ICH Q1A(R2) Stability Testing of New Drug Substances and Products. (2003). International Council for Harmonisation.

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• New Chromogenic Reagent for High-Performance Thin-Layer Chromatographic Detection of Organophosphorus Insecticide Monocrotophos. AKJournals.

• A study of the degradation of organophosphorus pesticides in river waters and the identification of their degradation products by chromatography coupled with mass spectrometry. (2008). PubMed.

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• Degradation kinetics and physiological studies of organophosphates degrading microorganisms for soil bioremediation. (2024). PMC.

• Decision Guidance Document Monocrotophos. (2005). Rotterdam Convention.

• ICH Guidelines: Drug Stability Testing Essentials. (2025). AMSbiopharma.

• Microbial degradation of organophosphorus compounds. (2006). FEMS Microbiology Reviews.

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A Senior Application Scientist's Guide to the Cross-Validation of LC-MS/MS and GC-MS Methods for Monocrotophos Analysis

Introduction: The Imperative for Rigorous Monocrotophos Quantification

Monocrotophos, a highly toxic organophosphate insecticide, presents a significant analytical challenge due to its polarity and potential for thermal degradation. Its presence in environmental and biological matrices is strictly regulated, demanding analytical methods that are not only sensitive and accurate but also demonstrably reliable. For researchers and drug development professionals, ensuring the integrity of analytical data is paramount. This guide provides an in-depth, experience-driven comparison of two cornerstone techniques for monocrotophos analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

The core principle we will explore is cross-validation , a process mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) when data are generated across different methods.[1] Cross-validation serves as the ultimate arbiter of data concordance, ensuring that results are independent of the analytical technique employed. This guide moves beyond a simple listing of protocols; it delves into the causality behind experimental choices, grounding every step in established scientific principles and regulatory standards to build a framework of self-validating, trustworthy analytical systems.

The Unified Starting Point: High-Efficiency Sample Preparation with QuEChERS

Before any analysis can occur, the analyte must be efficiently extracted from its matrix. From our experience, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become the gold standard for pesticide residue analysis in diverse matrices, from food to soil.[2][3][4] Its primary advantage lies in its streamlined workflow, which combines extraction and clean-up into a single procedure, significantly reducing solvent usage and time compared to traditional methods.[3]

The choice of QuEChERS is strategic: it provides a high-quality extract that is largely compatible with both LC-MS/MS and GC-MS, making it an ideal starting point for a cross-validation study.[5]

Experimental Protocol: QuEChERS Sample Preparation (AOAC 2007.01 Method)

• Sample Homogenization: Weigh 15 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples, rehydration with an appropriate amount of water is a critical first step to ensure extraction efficiency.[4]

• Extraction: Add 15 mL of 1% acetic acid in acetonitrile. Add the AOAC QuEChERS extraction salts (6 g anhydrous MgSO₄, 1.5 g sodium acetate).

• Shake & Centrifuge: Shake vigorously for 1 minute. The acetonitrile extracts the monocrotophos, while the salts induce phase separation. Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE cleanup tube containing primary secondary amine (PSA) and MgSO₄. PSA removes organic acids and other interferences.[6]

• Final Centrifugation: Vortex for 30 seconds and centrifuge for 5 minutes. The resulting supernatant is ready for analysis.

  • For LC-MS/MS: The extract can often be diluted with the mobile phase and injected directly.[5]

  • For GC-MS: A solvent exchange to a more GC-compatible solvent like ethyl acetate may be performed if necessary.[5]

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A Researcher's Guide to Measurement Uncertainty Estimation in Monocrotophos Analysis: A Comparative Approach

In the rigorous world of analytical chemistry, particularly in the domain of pesticide residue analysis, the reporting of a numerical result is incomplete without a statement of its quality. This guide provides an in-depth exploration of measurement uncertainty estimation for the analysis of monocrotophos, a broad-spectrum organophosphate insecticide. As researchers, scientists, and drug development professionals, an understanding of measurement uncertainty is not merely a metrological formality but a cornerstone of reliable data, crucial for regulatory compliance, risk assessment, and ensuring consumer safety.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices and compares the two predominant methodologies for uncertainty estimation: the 'bottom-up' approach, as detailed in the Guide to the Expression of Uncertainty in Measurement (GUM)[1][2][3][4], and the 'top-down' approach, which leverages data from method validation and proficiency testing[5][6][7]. Through a detailed, worked example of monocrotophos analysis in a vegetable matrix, this guide will equip you with the practical knowledge to implement these principles in your own laboratory, thereby enhancing the scientific integrity and trustworthiness of your results.

The Imperative of Quantifying Doubt: Why Measurement Uncertainty Matters

Every measurement is subject to a degree of doubt, and measurement uncertainty is the parameter that quantifies this doubt[8][9][10]. It provides a range of values within which the true value of the measurand (in this case, the concentration of monocrotophos) is believed to lie, with a stated level of confidence[8][11]. For pesticide residue analysis, where results are often compared against stringent maximum residue limits (MRLs), an understanding of measurement uncertainty is critical for making informed compliance decisions[5][12].

Experimental Framework for Monocrotophos Analysis

To provide a practical context for our comparison of uncertainty estimation methods, we will consider a common analytical scenario: the determination of monocrotophos residues in a vegetable matrix (e.g., tomato) using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by Gas Chromatography with a Nitrogen-Phosphorus Detector (GC-NPD).[13][14][15][16][17][18][19][20]

Analytical Workflow

The following diagram illustrates the key stages of the analytical process, each of which contributes to the overall measurement uncertainty.

Caption: Workflow for the analysis of monocrotophos in a vegetable matrix.

Experimental Protocol: A Step-by-Step Guide

• Sample Preparation (QuEChERS)

  • Homogenize 1 kg of the vegetable sample.

  • Weigh 10 g (± 0.01 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute and centrifuge.

  • Transfer a 6 mL aliquot of the supernatant to a 15 mL centrifuge tube containing 900 mg MgSO₄ and 150 mg Primary Secondary Amine (PSA) sorbent for dispersive solid-phase extraction (d-SPE) cleanup.

  • Vortex for 30 seconds and centrifuge.

  • The resulting supernatant is the final extract for GC-NPD analysis.

• Instrumental Analysis (GC-NPD)

  • Instrument: Gas Chromatograph with Nitrogen-Phosphorus Detector.[21][18]

  • Column: Capillary column suitable for organophosphate pesticide analysis (e.g., DB-1701).

  • Injector: Splitless, 250°C.

  • Oven Program: 150°C (1 min), ramp to 250°C at 10°C/min, hold for 5 min.

  • Detector: NPD, 280°C.

  • Carrier Gas: Helium.

• Calibration

  • Prepare a stock solution of monocrotophos certified reference material (CRM).

  • Create a series of calibration standards by serial dilution of the stock solution in a blank matrix extract to cover the expected concentration range (e.g., 0.01 to 0.5 mg/kg).

Identifying and Quantifying Sources of Uncertainty

A foundational step in estimating measurement uncertainty is to identify all potential sources of variability in the analytical process. A cause-and-effect diagram, also known as an Ishikawa or fishbone diagram, is an excellent tool for this purpose.[22][23]

Caption: Cause-and-effect diagram of uncertainty sources in monocrotophos analysis.

Comparison of Uncertainty Estimation Approaches

We will now delve into the two primary approaches for estimating measurement uncertainty, applying them to a hypothetical but realistic dataset for the analysis of monocrotophos in a tomato sample.

Hypothetical Dataset:

Parameter	Value
Measured Monocrotophos Concentration	0.15 mg/kg
Method Validation Data
Mean Recovery (n=10)	92%
Standard Deviation of Recovery	6%
Within-lab Reproducibility (RSD)	8%
'Bottom-up' Component Data
Purity of Monocrotophos CRM	99.5% ± 0.5%
Uncertainty of Sample Weight (10g)	0.001 g
Uncertainty of Volumetric Glassware	See Table 1
Uncertainty from Calibration Curve	See Table 2

Approach 1: The 'Bottom-Up' (GUM) Method

The 'bottom-up' approach involves identifying, quantifying, and combining all individual sources of uncertainty.[7][24] This is a detailed, component-by-component analysis.

Step 1: Quantify Individual Uncertainty Components

We will quantify the major uncertainty components identified in the Ishikawa diagram.

Table 1: Uncertainty Budget for the 'Bottom-up' Approach

Source of Uncertainty	Value (u)	Relative Standard Uncertainty (u_rel)
Purity of CRM	0.0029 (from 0.5% rectangular distribution)	0.0029
Gravimetric Measurements (Balance)
- Sample Weight (10g)	0.00058 g (from 0.001g rectangular distribution)	0.000058
Volumetric Measurements
- 10 mL Pipette (Solvent)	0.0035 mL (from manufacturer's tolerance)	0.00035
- 50 mL Volumetric Flask (Stock)	0.017 mL (from manufacturer's tolerance)	0.00034
Method Precision (Repeatability)	0.05 (RSD from replicate injections)	0.05
Calibration Curve	0.03 (from regression statistics)	0.03
Recovery	0.06 (Standard deviation of recovery studies)	0.06

Step 2: Calculate Combined Standard Uncertainty (u_c)

The individual relative standard uncertainties are combined using the root sum of squares method.[25]

u_c = √((u_purity)² + (u_weight)² + (u_volumetrics)² + (u_precision)² + (u_calibration)² + (u_recovery)²)

u_c = √((0.0029)² + (0.000058)² + (0.00035)² + (0.00034)² + (0.05)² + (0.03)² + (0.06)²)

u_c = √(0.00000841 + 0.0000000034 + 0.0000001225 + 0.0000001156 + 0.0025 + 0.0009 + 0.0036)

u_c = √0.0070086 = 0.0837

Step 3: Calculate Expanded Uncertainty (U)

The expanded uncertainty is calculated by multiplying the combined standard uncertainty by a coverage factor (k), which is typically 2 for a 95% confidence level.[8][22]

U = u_c * k = 0.0837 * 2 = 0.1674 or 16.7%

Final Result ('Bottom-up'): 0.15 mg/kg ± 0.025 mg/kg (where 0.025 = 0.15 * 0.1674)

Approach 2: The 'Top-Down' (Method Validation Data) Method

The 'top-down' approach utilizes existing data from method validation and quality control to estimate the overall uncertainty.[5][6][7][11][24][26] This approach is often considered more practical for routine laboratories.[6][7]

Step 1: Combine Uncertainty from Precision and Bias

The primary components considered are the within-laboratory reproducibility (precision) and the method bias (trueness), which is estimated from recovery data.

Table 2: Uncertainty Budget for the 'Top-down' Approach

Source of Uncertainty	Relative Standard Uncertainty (u_rel)
Within-laboratory Reproducibility (u_Rw)	0.08 (from long-term validation data)
Bias (u_bias)	0.063 (from mean recovery of 92%)

The uncertainty due to bias is calculated from the mean recovery:

u_bias = √( (1 - Mean Recovery)² / 3 ) = √( (1 - 0.92)² / 3 ) = 0.046 (assuming rectangular distribution)

Note: There are different ways to calculate uncertainty from bias; this is one common approach.

Step 2: Calculate Combined Standard Uncertainty (u_c)

u_c = √((u_Rw)² + (u_bias)²)

u_c = √((0.08)² + (0.046)²)

u_c = √(0.0064 + 0.002116) = √0.008516 = 0.0923

Step 3: Calculate Expanded Uncertainty (U)

U = u_c * k = 0.0923 * 2 = 0.1846 or 18.5%

Final Result ('Top-down'): 0.15 mg/kg ± 0.028 mg/kg (where 0.028 = 0.15 * 0.1846)

Comparison of the Approaches

Feature	'Bottom-up' (GUM)	'Top-down' (Method Validation)
Principle	Identifies and quantifies all individual uncertainty sources.	Uses overall method performance data (precision and bias).
Data Requirements	Detailed knowledge of the entire analytical process and individual component uncertainties.	Data from method validation (reproducibility, recovery) and/or proficiency testing.
Advantages	Provides a thorough understanding of the contribution of each uncertainty source. Can be more accurate if all sources are correctly identified and quantified.	More practical and less time-consuming for routine analysis.[6][7] Directly reflects the actual performance of the method in the laboratory.
Disadvantages	Can be complex and time-consuming to implement.[7] Risk of underestimation if significant uncertainty sources are overlooked.	May not fully account for all sources of uncertainty if the validation study was not comprehensive. The estimation of bias uncertainty can be debated.
Our Example's Result	16.7%	18.5%

In our example, the two approaches yield comparable estimates for the expanded uncertainty, which is often the case in practice.[24] The 'top-down' approach gave a slightly higher value, which could be due to the fact that the within-laboratory reproducibility data inherently captures many of the individual random variations that are painstakingly quantified in the 'bottom-up' method.

Conclusion: Choosing the Right Approach

Both the 'bottom-up' and 'top-down' approaches are valid and compliant with ISO/IEC 17025. The choice of which method to use depends on the specific context and objectives of the laboratory.

• The 'bottom-up' approach is invaluable during method development and for troubleshooting, as it provides a detailed map of where uncertainties arise in the analytical process.

• The 'top-down' approach is often more suitable for routine laboratories that have robust method validation and quality control programs in place, as it provides a practical and realistic estimate of the uncertainty associated with day-to-day measurements.

Ultimately, the goal is to produce a scientifically sound and defensible estimate of measurement uncertainty that gives confidence in the reported result. By understanding the principles and practical application of both the 'bottom-up' and 'top-down' methodologies, researchers can ensure that their data is not only accurate but also transparently and robustly quantified in its reliability. This commitment to scientific integrity is paramount in the field of pesticide residue analysis, where the implications of our measurements directly impact public health and environmental safety.

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